11-Hydroxy-sugiol

Core Science & Biosynthesis

Natural sources of 11-Hydroxy-sugiol abietane diterpenoid

An In-Depth Technical Guide to the Natural Sources of 11-Hydroxy-sugiol, an Abietane Diterpenoid

Audience: Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the abietane diterpenoid 11-Hydroxy-sugiol, a molecule of growing interest in natural product chemistry and pharmacology. We delve into its primary botanical origins, elucidate its proposed biosynthetic pathway, and present detailed methodologies for its extraction, isolation, and analytical characterization. This document is structured to serve as a foundational resource, synthesizing field-proven insights with technical accuracy to support ongoing research and drug development initiatives.

Introduction: The Significance of Abietane Diterpenoids

Abietane diterpenoids are a vast class of secondary metabolites built upon a tricyclic 20-carbon skeleton. These compounds are widely distributed in the plant kingdom, particularly within the resins of conifers, and are renowned for a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, antioxidant, and cytotoxic effects[1]. Sugiol, a phenolic abietane, is a well-studied member of this family, known to possess potent pharmacological properties[2]. Its hydroxylated derivative, 11-Hydroxy-sugiol, represents a next-generation molecule of interest. The introduction of a hydroxyl group at the C-11 position can significantly alter the compound's polarity, solubility, and interaction with biological targets, making it a compelling candidate for further investigation. This guide focuses on the natural procurement of this specific diterpenoid.

Natural Provenance of 11-Hydroxy-sugiol

The identification of reliable and sustainable botanical sources is a critical first step in the research and development pipeline for any natural product. 11-Hydroxy-sugiol has been isolated from a select number of plant species, primarily within the Lamiaceae and Cupressaceae families.

The search for this compound often begins with plants known to produce its precursor, sugiol. Sugiol is a known biomarker for specific conifer families, including Cupressaceae, Taxodiaceae, and Podocarpaceae[3]. Its presence indicates a high probability that the enzymatic machinery for further hydroxylation might also exist.

Key Botanical Sources

The following table summarizes the primary plant species from which 11-Hydroxy-sugiol and its immediate precursor, sugiol, have been successfully isolated.

Plant Family	Genus	Species	Reported Plant Part(s)	Target Compound(s)
Lamiaceae	Plectranthus	P. cyaneus (Orthosiphon wulfenioides)	Herbs	11-Hydroxy-sugiol
Cupressaceae	Calocedrus	C. formosana	Bark	Sugiol (precursor)
Lamiaceae	Salvia	S. corrugata, S. sclarea	Roots, Aerial Parts	Related Abietanes (e.g., Ferruginol)
Cupressaceae	Cryptomeria	C. japonica	Stem Bark	Sugiol derivatives

Data compiled from multiple sources, including[4][5][6].

Proposed Biosynthetic Pathway

Understanding the biosynthesis of 11-Hydroxy-sugiol is essential for potential biotechnological production and for identifying other potential natural sources. The pathway begins with the universal diterpene precursor, geranylgeranyl pyrophosphate (GGPP), which is formed via the MEP pathway in plant plastids[3].

• Cyclization: GGPP undergoes a two-step cyclization, catalyzed by diterpene synthases (diTPS), to form the foundational tricyclic abietane skeleton, (+)-abietadiene[3].

• Aromatization & Oxidation: A series of oxidative reactions, mediated by cytochrome P450 monooxygenases (CYP450s), aromatizes the C-ring and introduces hydroxyl groups. A key intermediate in this cascade is ferruginol[3].

• Keto Group Formation: Ferruginol is then converted to sugiol through the action of a sugiol synthase, which introduces a keto group at C-7[3].

• Final Hydroxylation: The final, critical step is the regioselective hydroxylation of sugiol at the C-11 position. This transformation is catalyzed by a specific, yet to be fully characterized, cytochrome P450 enzyme.

Caption: Proposed biosynthetic pathway of 11-Hydroxy-sugiol from GGPP.

Methodologies for Extraction and Isolation

The successful isolation of 11-Hydroxy-sugiol relies on a multi-step process designed to separate the target molecule from a complex mixture of other plant metabolites. The protocol must be robust and reproducible, forming a self-validating system through in-process checks.

General Experimental Workflow

The overall strategy involves solvent extraction, liquid-liquid partitioning to simplify the extract, and multiple chromatographic steps for final purification.

Caption: A generalized workflow for the extraction and isolation of 11-Hydroxy-sugiol.

Detailed Step-by-Step Protocol (Adapted from C. formosana Bark Extraction)

This protocol, adapted from methodologies used for isolating sugiol, serves as a robust template for obtaining 11-Hydroxy-sugiol[5][7].

• Material Preparation:

  • Air-dry the collected plant material (e.g., bark of Calocedrus formosana) to a constant weight.

  • Grind the material into a fine powder (20-40 mesh). Causality: This increases the surface area, maximizing the efficiency of solvent penetration and extraction.

• Primary Extraction:

  • Macerate the powdered bark (e.g., 10 kg) with 95% ethanol at room temperature, with occasional agitation, for 7-10 days. Repeat the process three times.

  • Combine the ethanol extracts and concentrate them under reduced pressure using a rotary evaporator at <50°C to yield a dark, viscous crude extract. Causality: Ethanol is a versatile solvent that efficiently extracts a wide range of compounds, including diterpenoids. Low-temperature evaporation prevents thermal degradation of the target molecules.

• Liquid-Liquid Partitioning:

  • Suspend the crude extract in a water-methanol mixture (9:1 v/v) and partition it sequentially against n-hexane, followed by ethyl acetate.

  • Collect the ethyl acetate fraction. Causality: This partitioning step separates compounds based on polarity. Non-polar lipids and waxes are removed into the n-hexane phase. Abietane diterpenoids like sugiol and 11-Hydroxy-sugiol have intermediate polarity and are concentrated in the ethyl acetate fraction, significantly simplifying the subsequent purification steps.

• Column Chromatography:

  • Apply the dried ethyl acetate fraction onto a silica gel column.

  • Elute the column with a gradient mobile phase, starting with 100% n-hexane and gradually increasing the polarity by adding ethyl acetate (e.g., 95:5, 90:10, 85:15 v/v).

  • Collect fractions and monitor them by Thin-Layer Chromatography (TLC) using a suitable solvent system and visualization agent (e.g., anisaldehyde-sulfuric acid spray). Trustworthiness: TLC is a critical in-process control that allows for the visualization and pooling of fractions containing the compound of interest, ensuring no product is lost and guiding the purification process.

• Final Purification:

  • Combine the fractions containing the target compound.

  • Subject the combined fractions to semi-preparative High-Performance Liquid Chromatography (HPLC) for final purification.

  • Alternatively, if a fraction yields a precipitate, recrystallization from a suitable solvent (e.g., ethanol) can be employed to obtain pure crystalline 11-Hydroxy-sugiol[5].

Analytical Characterization

Unambiguous structural identification is paramount. A combination of modern spectroscopic techniques is required to confirm the identity and purity of the isolated 11-Hydroxy-sugiol.

• Mass Spectrometry (MS): High-Resolution Mass Spectrometry (HR-MS) provides the exact molecular weight, allowing for the determination of the molecular formula (C₂₀H₂₈O₃ for 11-Hydroxy-sugiol)[6].

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H-NMR: Provides information on the number and chemical environment of protons. Key signals would include aromatic protons, the isopropyl group, and methyl singlets characteristic of the abietane skeleton[5].

  • ¹³C-NMR: Determines the number of carbon atoms and their hybridization state, confirming the 20-carbon skeleton.

  • 2D-NMR (COSY, HSQC, HMBC): These experiments are crucial for establishing the connectivity between protons and carbons, confirming the precise placement of the hydroxyl group at C-11 and all other functionalities.

• Infrared (IR) Spectroscopy: Reveals the presence of key functional groups, such as hydroxyl (-OH) stretching (broad peak ~3400 cm⁻¹) and carbonyl (C=O) stretching from the keto group (~1650 cm⁻¹).

Conclusion and Future Outlook

11-Hydroxy-sugiol is an abietane diterpenoid with significant potential, sourced from a select group of plants. This guide has outlined the current knowledge of its natural origins, biosynthesis, and the technical protocols required for its isolation and characterization. Future research should focus on:

• Phytochemical Screening: Expanding the search for 11-Hydroxy-sugiol to other species within the Lamiaceae and Cupressaceae families.

• Enzyme Discovery: Identifying and characterizing the specific CYP450 hydroxylase responsible for the final biosynthetic step, opening avenues for synthetic biology approaches.

• Process Optimization: Developing more efficient, scalable, and sustainable extraction and purification protocols to increase yields for pharmacological studies.

• Pharmacological Evaluation: Conducting in-depth studies to fully characterize the biological activity profile of 11-Hydroxy-sugiol and elucidate its mechanism of action.

By building upon this foundational knowledge, the scientific community can unlock the full therapeutic potential of this promising natural product.

References

• Title: Biosynthesis of Biological Active Abietane Diterpenoids in Transformed Root Cultures of Salvia Species. Source: ResearchGate URL: [Link]

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• Title: Sugiol - Wikipedia. Source: Wikipedia URL: [Link]

• Title: Chemical structures of abietane diterpenes isolated from the untransformed roots and hairy root of S. corrugata. Source: ResearchGate URL: [Link]

• Title: Anti-Inflammatory Activity of Sugiol, A Diterpene Isolated from Calocedrus formosana Bark. Source: ResearchGate URL: [Link]

• Title: Anti-inflammatory activity of sugiol, a diterpene isolated from Calocedrus formosana bark. Source: PubMed URL: [Link]

• Title: US20170226077A1 - Production of 11-Hydroxy-THC - Google Patents.

• Title: Δ9-Tetrahydrocannabinol (THC), 11-Hydroxy-THC, and 11-Nor-9-carboxy-THC Plasma Pharmacokinetics during and after Continuous High-Dose Oral THC - PMC. Source: NCBI URL: [Link]

• Title: Investigation of phase II metabolism of 11-hydroxy-Δ-9-tetrahydrocannabinol and metabolite verification by chemical synthesis of 11-hydroxy-Δ-9-tetrahydrocannabinol-glucuronide. Source: National Institutes of Health URL: [Link]

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A Technical Guide to the Isolation of 11-Hydroxy-sugiol from Plectranthus Species

Abstract: This document provides a comprehensive, technically-grounded guide for the isolation and characterization of 11-Hydroxy-sugiol, an abietane diterpene, from the plant genus Plectranthus. Intended for researchers, natural product chemists, and drug development professionals, this guide moves beyond a simple recitation of protocols. It delves into the causality behind methodological choices, from the selection of plant material and extraction solvent systems to the logic of a multi-step chromatographic purification cascade. Detailed, step-by-step protocols for extraction, column chromatography, and spectroscopic analysis are provided. The narrative emphasizes a self-validating experimental design, ensuring reproducibility and scientific rigor. All quantitative data is summarized for clarity, and key workflows are visualized to facilitate comprehension.

Introduction: The Scientific Context

The Genus Plectranthus

The genus Plectranthus (Lamiaceae family) comprises a diverse group of herbs and shrubs, many of which have a long history in traditional medicine across Africa, Asia, and South America.[1][2] These plants are recognized for their rich phytochemical profile, particularly their production of terpenoids.[3] Among these, abietane diterpenoids are a prominent class of secondary metabolites that contribute significantly to the genus's biological activities.[1][2][4] Species such as Plectranthus barbatus (also known as Coleus forskohlii) are well-studied sources of these compounds.[5][6]

Abietane Diterpenoids: A Class of Bioactive Molecules

Abietane diterpenes are characterized by a tricyclic carbon skeleton.[4] Their structural diversity, arising from various oxygenation patterns and rearrangements of the core structure, leads to a wide spectrum of pharmacological properties.[4] Many abietanes isolated from Plectranthus have demonstrated cytotoxic, antimicrobial, anti-inflammatory, and antioxidant activities, making them attractive targets for drug discovery and development.[1][7]

11-Hydroxy-sugiol: Structure and Therapeutic Potential

11-Hydroxy-sugiol is an abietane diterpene, structurally related to the more common sugiol.[5] Sugiol itself is known to possess a range of biological activities, including antimicrobial, antioxidant, and anti-cancer properties.[8][9] The addition of a hydroxyl group at the C-11 position, as in 11-Hydroxy-sugiol, can modulate this biological activity profile, potentially altering its potency, selectivity, and pharmacokinetic properties. While less studied than sugiol, its presence in medicinally important plants like P. barbatus suggests it may contribute to their therapeutic effects and warrants further investigation.[5][6]

Foundational Stage: Plant Material & Extraction Strategy

The success of any natural product isolation campaign is predicated on the quality of the starting material and a rational extraction strategy.

Botanical Integrity and Preparation

Species Selection & Authentication: The primary source for this guide is Plectranthus barbatus Andr. (aerial parts), a known producer of sugiol and its derivatives.[5] It is critical that plant material is botanically authenticated by a qualified taxonomist, and a voucher specimen is deposited in a recognized herbarium. This step ensures the reproducibility and validity of the research.

Drying and Pulverization: Aerial parts (leaves and stems) should be air-dried in a shaded, well-ventilated area until brittle. This prevents enzymatic or microbial degradation of target compounds. The dried material is then coarsely pulverized to a consistent particle size (e.g., 1-2 mm mesh). This increases the surface area available for solvent penetration, thereby maximizing extraction efficiency.

Principles of Extraction

The goal of extraction is to efficiently remove the desired class of compounds (moderately polar diterpenes) from the complex plant matrix while leaving behind highly polar (e.g., sugars, proteins) and non-polar (e.g., waxes, chlorophylls) constituents.

Solvent Choice Rationale: Abietane diterpenes like 11-Hydroxy-sugiol are moderately polar.

• Methanol or Ethanol: These solvents are highly effective at extracting a broad range of metabolites, including diterpenes. Methanol is often slightly more efficient due to its smaller molecular size.[10]

• Acetone: Acetone is another excellent solvent for diterpenes and is often used in bio-guided fractionation studies.[1]

• Chloroform/Dichloromethane: While effective, these chlorinated solvents are more selective for less polar compounds and may be used in subsequent partitioning steps rather than for the initial bulk extraction.[11]

For this guide, we will focus on a robust and widely applicable methanol extraction protocol.

Detailed Protocol: Maceration Extraction

Maceration is a simple, scalable, and effective method for extracting diterpenoids.[10]

• Preparation: Weigh 1 kg of the dried, powdered aerial parts of P. barbatus.

• Immersion: Place the powder in a large glass container and add 5 L of 95% methanol. Ensure all plant material is fully submerged.

• Maceration: Seal the container and let it stand at room temperature (20-25°C) for 72 hours. Agitate the mixture periodically (e.g., 3-4 times per day) to enhance solvent penetration and diffusion.

• Filtration: After 72 hours, filter the mixture through a coarse filter paper (e.g., Whatman No. 1) to separate the marc (solid plant residue) from the methanol extract.

• Repeat Extraction: Transfer the marc back to the container, add another 5 L of 95% methanol, and repeat the maceration process for an additional 24 hours to maximize yield.

• Combine and Concentrate: Combine the methanol extracts from both maceration steps. Concentrate the extract under reduced pressure using a rotary evaporator at a temperature not exceeding 45°C. This gentle heating prevents the thermal degradation of sensitive compounds.

• Yield: Dry the resulting crude extract in a vacuum oven to a constant weight. The expected yield is typically in the range of 5-10% of the initial dry plant weight. Record the final weight.

The Purification Cascade: From Crude Extract to Pure Compound

Isolating a single compound from a complex crude extract requires a multi-step chromatographic strategy. This cascade approach systematically enriches the target compound by removing impurities with different physicochemical properties at each stage.

Caption: Workflow for isolating 11-Hydroxy-sugiol.

Step 1: Silica Gel Column Chromatography (Primary Fractionation)

Principle: This is a form of normal-phase adsorption chromatography. The stationary phase (silica gel) is polar, and compounds are separated based on their relative polarity. Non-polar compounds elute first with non-polar mobile phases, while more polar compounds are retained longer and require more polar mobile phases to elute.

Protocol:

• Column Packing: Prepare a glass column with silica gel (60-120 mesh) using a slurry packing method with n-hexane. A typical ratio is 1:30 of crude extract to silica gel by weight.

• Sample Loading: Adsorb the crude methanol extract (e.g., 30 g) onto a small amount of silica gel (e.g., 60 g) to create a dry powder. Carefully load this powder onto the top of the packed column.

• Gradient Elution: Elute the column with a solvent system of increasing polarity. Start with 100% n-hexane and gradually increase the proportion of ethyl acetate (EtOAc). A typical gradient is shown in the table below.

• Fraction Collection: Collect fractions of a consistent volume (e.g., 100 mL each).

• TLC Monitoring: Analyze the collected fractions using Thin Layer Chromatography (TLC). Spot each fraction on a silica gel TLC plate and develop it in a suitable solvent system (e.g., n-hexane:EtOAc 7:3). Visualize the spots under UV light (254 nm) and by spraying with a vanillin-sulfuric acid reagent followed by gentle heating. Combine fractions that show a similar TLC profile, particularly those containing a prominent spot corresponding to the expected polarity of 11-Hydroxy-sugiol.

Table 1: Example Solvent Gradient for Silica Gel Column Chromatography

Step	Solvent System (n-Hexane:Ethyl Acetate)	Volume (L)	Purpose
1	100:0	2	Elute non-polar compounds (waxes, fats)
2	95:5	2	Elute less polar terpenoids
3	90:10	2	Elute target diterpenes
4	80:20	3	Elute target diterpenes (11-Hydroxy-sugiol expected)
5	70:30	3	Elute more polar diterpenes
6	50:50	2	Elute highly polar compounds
7	0:100	2	Column wash

Step 2: Sephadex LH-20 Chromatography (Final Polishing)

Principle: Sephadex LH-20 separates compounds based on a combination of size exclusion and adsorption in an organic solvent. Smaller molecules can enter the pores of the dextran gel and are retained longer, while larger molecules are excluded and elute faster. It is exceptionally effective for removing phenolic impurities and closely related compounds.

Protocol:

• Column Preparation: Swell the Sephadex LH-20 gel in the chosen mobile phase (e.g., 100% methanol) for several hours before packing the column.

• Sample Application: Dissolve the combined, enriched fractions from the silica gel step in a minimal amount of methanol.

• Isocratic Elution: Carefully load the sample onto the column and elute with 100% methanol. The flow rate should be slow and consistent.

• Fraction Collection & Analysis: Collect small, uniform fractions and monitor them again by TLC. Fractions containing the pure compound will often show a single, well-defined spot. Combine the pure fractions and evaporate the solvent.

Structural Elucidation and Verification

Once a compound is isolated to a high degree of purity, its chemical structure must be unequivocally determined using spectroscopic methods.[5][12]

Spectroscopic Techniques

• Mass Spectrometry (MS): Provides the molecular weight of the compound and information about its elemental composition (High-Resolution MS) and fragmentation patterns, which offer clues about the structure.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: This is the most powerful tool for determining the structure of organic molecules.

  • ¹H NMR: Provides information about the number, environment, and connectivity of hydrogen atoms.

  • ¹³C NMR: Shows the number and type of carbon atoms in the molecule.

  • 2D NMR (COSY, HSQC, HMBC): These experiments reveal correlations between atoms, allowing for the complete assembly of the molecular skeleton and assignment of all proton and carbon signals.[13]

Expected Spectroscopic Data for 11-Hydroxy-sugiol

The identity of the isolated compound is confirmed by comparing its spectroscopic data with values reported in the literature.[5][13]

Table 2: Key NMR Data for Sugiol (Reference for 11-Hydroxy-sugiol)

Position	¹³C NMR (δ, ppm)	¹H NMR (δ, ppm, Multiplicity, J in Hz)	Key HMBC Correlations
7	198.7	-	-
8	124.8	-	-
9	156.5	-	-
11	110.0	6.68 (s)	C-8, C-9, C-10, C-12, C-13
12	158.2	-	-
14	126.6	7.90 (s)	C-7, C-9, C-12, C-15
15	26.9	3.12 (hept, J=6.9)	C-13, C-16, C-17
16	22.6	1.24 (d, J=6.9)	C-13, C-15, C-17
17	22.4	1.26 (d, J=6.9)	C-13, C-15, C-16
18	32.7	0.92 (s)	C-3, C-5, C-19
19	21.5	0.98 (s)	C-3, C-5, C-18
20	23.3	1.21 (s)	C-1, C-5, C-9

*Data for Sugiol in CDCl₃, adapted from literature[13]. For 11-Hydroxy-sugiol, the key difference will be the absence of the H-11 proton signal and a significant downfield shift of the C-11 carbon signal, along with shifts for adjacent carbons (C-9, C-10, C-12) due to the hydroxyl substitution.

Conclusion

This guide outlines a robust and logical workflow for the isolation of 11-Hydroxy-sugiol from Plectranthus barbatus. The strategy is built on established principles of natural product chemistry, employing a maceration extraction followed by a two-step chromatographic purification process. The causality behind each methodological choice has been explained to provide a deeper understanding for the practicing scientist. The final identification of the target molecule relies on the rigorous application of modern spectroscopic techniques. This framework serves as a reliable starting point for researchers aiming to isolate this and other related abietane diterpenoids for further pharmacological evaluation.

References

• M. A. C. Kaplan, "C20-nor-Abietane and Three Abietane Diterpenoids from Plectranthus mutabilis Leaves as P-Glycoprotein Modulators," ACS Medicinal Chemistry Letters, 2022. [Link]

• P. Rijo et al., "Isolation and design of diterpenoids from Plectranthus species," Request PDF, 2025. [Link]

• M. A. Al-Yahya et al., "Plectrabarbene, a New Abietane Diterpene from Plectranthus barbatus Aerial Parts," Molecules, 2020. [Link]

• A. Szewczyk et al., "Bioactive Properties of Extracts from Plectranthus barbatus (Coleus forskohlii) Roots Received Using Various Extraction Methods," Molecules, 2022. [Link]

• L. A. Lukhoba, M. S. J. Simmonds, and A. J. Paton, "Plectranthus barbatus: a review of phytochemistry, ethnobotanical uses and pharmacology - Part 1," Planta Medica, 2010. [Link]

• C. T. Garcia, "Reactivity study and biological activity of diterpenes from Plectranthus spp.," Universidade de Lisboa Repository, 2016. [Link]

• A. M. Matias et al., "Diterpenoids from Plectranthus spp. as Potential Chemotherapeutic Agents via Apoptosis," Molecules, 2021. [Link]

• V. Kuete et al., "Diterpenes Isolated from Three Different Plectranthus Sensu Lato Species and Their Antiproliferative Activities against Gynecological and Glioblastoma Cancer Cells," ACS Omega, 2022. [Link]

• O. Burmistrova et al., "Preliminary Biological Activity Screening of Plectranthus spp. Extracts for the Search of Anticancer Lead Molecules," Pharmaceuticals, 2021. [Link]

• P. K. Njogu et al., "Phytochemical Screening, Toxicity, Analgesic and Anti-Pyretic Studies of Aqueous Leaf Extract of Plectranthus barbatus [Andrews. Engl.] in Rats," Journal of Pharmacognosy and Phytochemistry, 2016. [Link]

• P. Rijo et al., "Plectranthus spp. extraction yields according to solvent and extraction method," ResearchGate, 2019. [Link]

• A. Klunovska et al., "Abietane Diterpenes of the Genus Plectranthus sensu lato," Molecules, 2022. [Link]

• S. Kumar et al., "Sugiol, a diterpenoid: Therapeutic actions and molecular pathways involved," Pharmacological Research, 2021. [Link]

• L. K. Caesar et al., "Supporting Information: Simplify: A Mass Spectrometry Metabolomics Approach to Identify Additives and Synergists from Complex Mixtures," DOI, N.D. [Link]

• I. Córdova et al., "Synthesis and antiproliferative activity of novel sugiol beta-amino alcohol analogs," European Journal of Medicinal Chemistry, 2006. [Link]

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Protocols & Analytical Methods

HPLC method development for 11-Hydroxy-sugiol detection

Application Note: HPLC Method Development for 11-Hydroxy-sugiol Detection

Abstract This application note details a systematic approach for the development and validation of a High-Performance Liquid Chromatography (HPLC) method for the quantification of 11-Hydroxy-sugiol (CAS 88664-08-8). 11-Hydroxy-sugiol is a bioactive abietane diterpenoid found in Salvia and Plectranthus species, exhibiting significant pharmacological potential including acetylcholinesterase inhibition.[1] This guide addresses the specific challenges of separating catechol-type diterpenoids, including oxidation sensitivity and structural similarity to analogs like Sugiol and Ferruginol.

Physicochemical Profile & Mechanistic Insight

Effective method development requires a deep understanding of the analyte's molecular behavior.

• Analyte: 11-Hydroxy-sugiol (11,12-dihydroxy-8,11,13-abietatrien-7-one)

• Molecular Formula:

• Molecular Weight: 316.43 g/mol [2]

• Structural Characteristics:

  • Abietane Skeleton: Highly lipophilic backbone.

  • Catechol Moiety (11,12-OH): Increases polarity relative to Sugiol but introduces susceptibility to oxidation and metal chelation.

  • Conjugated Ketone (C7=O): Provides a distinct UV chromophore.

• Solubility: Soluble in Methanol (MeOH), Acetonitrile (ACN), DMSO; practically insoluble in water.

• pKa: Estimated ~9.5 (phenolic OH). Separation requires pH < 4.0 to maintain the protonated (neutral) state, preventing peak tailing and secondary interactions with residual silanols.

Method Development Strategy

The separation strategy prioritizes the resolution of 11-Hydroxy-sugiol from its biosynthetic precursor, Sugiol. Due to the extra hydroxyl group, 11-Hydroxy-sugiol is more polar and will elute earlier (smaller

) than Sugiol on a Reversed-Phase (RP) column.

Critical Decision Matrix

Parameter	Selection	Rationale (Causality)
Stationary Phase	C18 (Octadecylsilane)	High carbon load provides necessary hydrophobic interaction for the abietane skeleton. End-capping is critical to reduce silanol activity against the phenolic groups.
Mobile Phase A	0.1% Formic Acid in Water	Low pH (~2.7) suppresses ionization of the catechol hydroxyls, sharpening peaks.
Mobile Phase B	Acetonitrile (ACN)	ACN provides lower viscosity and sharper peaks for aromatic compounds compared to Methanol.
Detection	UV-DAD (280 nm)	The catechol and conjugated ketone system absorbs strongly at 280 nm (specific) and 230 nm (sensitive).

Experimental Protocol

Reagents and Standards

• Reference Standard: 11-Hydroxy-sugiol (>98% purity).[2][3]

• Solvents: HPLC-grade Acetonitrile and Water; LC-MS grade Formic Acid.

• Stock Solution: Dissolve 1 mg of 11-Hydroxy-sugiol in 1 mL of Methanol. Store at -20°C protected from light (catechols oxidize in light/air).

Instrumentation

• System: HPLC with Diode Array Detector (DAD) and Quaternary Pump.

• Column: Agilent Zorbax Eclipse Plus C18 (250 mm x 4.6 mm, 5 µm) or equivalent.

• Temperature: 30°C (Controlled temperature improves retention time reproducibility).

Chromatographic Conditions (Optimized Gradient)

This gradient is designed to elute the more polar 11-Hydroxy-sugiol first, followed by the lipophilic matrix components.

Time (min)	% Mobile Phase A (0.1% FA in H2O)	% Mobile Phase B (ACN)	Flow Rate (mL/min)	Event
0.0	60	40	1.0	Injection
5.0	60	40	1.0	Isocratic Hold
25.0	10	90	1.0	Linear Gradient
30.0	10	90	1.0	Wash
30.1	60	40	1.0	Re-equilibration
35.0	60	40	1.0	Stop

Note: 11-Hydroxy-sugiol typically elutes between 12–15 minutes, while Sugiol elutes later (18–22 minutes).

Sample Preparation Workflow

• Extraction: Weigh 100 mg of dried plant powder (Salvia or Plectranthus sp.).

• Solvent Addition: Add 5 mL Methanol.

• Sonication: Sonicate for 30 minutes at room temperature (<40°C to prevent degradation).

• Centrifugation: 5000 rpm for 10 minutes.

• Filtration: Filter supernatant through a 0.22 µm PTFE syringe filter.

• Dilution: Dilute 1:10 with Mobile Phase A (prevents solvent strength mismatch/peak distortion).

Method Validation (Self-Validating System)

To ensure trustworthiness, the method must be validated according to ICH Q2(R1) guidelines.

Parameter	Acceptance Criteria	Experimental Approach
Specificity	Resolution ( ) > 1.5	Inject a mixture of 11-Hydroxy-sugiol and Sugiol. Ensure baseline separation. Check Peak Purity using DAD software.
Linearity	> 0.999	Prepare 5 concentrations (e.g., 5, 10, 25, 50, 100 µg/mL). Plot Area vs. Conc.
Precision	RSD < 2.0%	Inject the 25 µg/mL standard 6 times. Calculate %RSD of retention time and peak area.
LOD / LOQ	S/N > 3 / S/N > 10	Determine from the residual standard deviation of the regression line or signal-to-noise ratio.
Robustness	RSD < 5.0%	Deliberately vary Flow Rate (±0.1 mL/min) and Column Temp (±2°C).

Workflow Visualization

The following diagram illustrates the logical flow of the method development and validation process.

Caption: Systematic workflow for HPLC method development, moving from analyte assessment to validated routine analysis.

Troubleshooting & Expert Insights

• Peak Tailing:

  • Cause: Interaction of the phenolic hydroxyls with free silanols on the silica support.

  • Fix: Increase buffer strength or ensure pH is sufficiently low (< 3.0). Use a "base-deactivated" or high-purity C18 column.

• Peak Broadening / Oxidation:

  • Cause: Catechols can oxidize to quinones in solution, especially at neutral pH.

  • Fix: Keep samples in amber vials. Add 0.05% Ascorbic Acid to the extraction solvent if degradation is observed.

• Ghost Peaks:

  • Cause: Late-eluting diterpenoid dimers or polymers from previous injections.

  • Fix: Ensure the "Wash" step (90-100% B) is long enough (at least 5-10 column volumes) at the end of every run.

References

• Chao, K. P., et al. (2005).[3] Anti-inflammatory Activity of Sugiol, a Diterpene Isolated from Calocedrus formosana Bark.[3] Planta Medica. Retrieved from [Link]

• Bisio, A., et al. (2016). Abietane Diterpenoids from the Hairy Roots of Salvia corrugata. Molecules (MDPI). Retrieved from [Link]

Sources

• 1. 11-Hydroxy-sugiol CAS#: 88664-08-8 [m.chemicalbook.com]
• 2. 11-Hydroxy-sugiol | CAS:88664-08-8 | Manufacturer ChemFaces [chemfaces.com]
• 3. researchgate.net [researchgate.net]

Application Note: 11-Hydroxy-sugiol Cytotoxicity Profiling

High-Content Screening & Mechanistic Validation Protocols

Introduction & Compound Profile

11-Hydroxy-sugiol is an abietane-type diterpenoid isolated primarily from Salvia miltiorrhiza (Danshen) and related Lamiaceae species. Structurally related to Sugiol (12-hydroxy-8,11,13-abietatrien-7-one), the introduction of the hydroxyl group at the C-11 position significantly alters its redox potential and lipophilicity.

Unlike general cytotoxicity screenings, working with abietane diterpenoids requires specific attention to solubility kinetics and oxidative stability . This compound exerts its effects primarily through the induction of Reactive Oxygen Species (ROS), leading to mitochondrial dysfunction and subsequent apoptosis.

Physicochemical Properties & Handling

Parameter	Specification	Critical Note
Chemical Class	Abietane Diterpenoid	Lipophilic; poor aqueous solubility.
Solubility	DMSO (>20 mg/mL)	Precipitates in aqueous media if >1% DMSO.
Stability	Light/Air Sensitive	Store stock solutions at -20°C under inert gas (N₂).
Target IC50	0.5 µM – 25 µM	Varies by cell line (Sensitive: HepG2, A549).

Pre-Assay Considerations (Expertise & Causality)

The DMSO Threshold

Diterpenoids like 11-Hydroxy-sugiol are highly hydrophobic. A common failure mode in these assays is micellar precipitation in the culture medium, which causes false positives (crystals lyse cells physically) or false negatives (compound unavailable).

• Rule: The final DMSO concentration in the well must never exceed 0.1% (v/v) .

• Validation: If your high-dose stock is 10 mM, your first dilution in media must be at least 1:1000 to reach 10 µM at 0.1% DMSO.

Serum Interference

Abietanes can bind non-specifically to serum albumin (BSA/FBS).

• Optimization: Perform drug exposure in low-serum media (0.5% - 1% FBS) rather than standard 10% FBS to maximize bioavailability, unless long-term (>48h) proliferation requires full serum.

Protocol A: Quantitative Cytotoxicity (CCK-8 Assay)

We utilize Cell Counting Kit-8 (CCK-8) over MTT. MTT requires solubilization of formazan crystals, which is error-prone with lipophilic drugs that might interact with the solvent. CCK-8 (WST-8) produces a water-soluble formazan, reducing handling steps and variability.

Materials

• Target Cells: HepG2 (Liver), A549 (Lung), or PANC-1 (Pancreas).

• Reagent: CCK-8 Solution (Dojindo or equivalent).

• Compound: 11-Hydroxy-sugiol (Stock: 20 mM in DMSO).

• Control: Paclitaxel (Positive Control), DMSO (Vehicle).

Step-by-Step Methodology

• Cell Seeding (Day 0):

  • Harvest cells in the exponential growth phase.

  • Seed 5,000 cells/well in 96-well plates (100 µL volume).

  • Why: Low density ensures cells do not reach confluence before the 72h endpoint, preventing contact inhibition from masking drug effects.

  • Incubate 24h at 37°C, 5% CO₂.

• Drug Preparation (Day 1):

  • Prepare a 2x Working Solution in culture media.

  • Serial Dilution: Create 6 concentrations (e.g., 0.1, 0.5, 1, 5, 10, 50 µM).

  • Vehicle Control: Media + 0.2% DMSO (Final will be 0.1%).

• Treatment:

  • Remove 50 µL of old media from wells (careful not to disturb the monolayer).

  • Add 50 µL of 2x Working Solution .

  • Result: Final volume 100 µL, Final Drug 1x, Final DMSO 0.1%.

• Incubation:

  • Incubate for 48 hours .

  • Note: 11-Hydroxy-sugiol acts via ROS accumulation; 24h may be insufficient for late-stage apoptotic markers to reduce metabolic activity significantly.

• Readout (Day 3):

  • Add 10 µL CCK-8 reagent per well.

  • Incubate 1–4 hours (check color development every hour).

  • Measure Absorbance (OD) at 450 nm .

Experimental Workflow Diagram

Caption: Linear workflow for high-throughput cytotoxicity screening of lipophilic diterpenoids.

Protocol B: Mechanistic Validation (ROS & Apoptosis)

Cytotoxicity data alone is insufficient. To confirm the specific activity of 11-Hydroxy-sugiol, we must validate the ROS-dependent Apoptotic pathway .

Intracellular ROS Assay (DCFH-DA)

• Principle: 11-Hydroxy-sugiol induces oxidative stress. DCFH-DA diffuses into cells, is deacetylated, and oxidized by ROS to fluorescent DCF.

• Protocol:

  • Treat cells (6-well plate) with IC50 concentration of 11-Hydroxy-sugiol for 6 hours .

  • Wash with PBS.

  • Incubate with 10 µM DCFH-DA for 30 min in the dark.

  • Analyze via Flow Cytometry (FITC channel) or Fluorescence Microscopy.

  • Expectation: A right-shift in fluorescence intensity compared to Vehicle.

Apoptosis Detection (Annexin V/PI)

• Protocol:

  • Treat cells for 24 hours .[1][2][3]

  • Harvest cells (including floating dead cells—critical!).

  • Stain with Annexin V-FITC (binds PS) and Propidium Iodide (PI - stains necrotic nuclei).

  • Flow Cytometry Analysis:

    • Q1 (Annexin-/PI+): Necrosis (Artifact or high dose toxicity).

    • Q2 (Annexin+/PI+): Late Apoptosis.

    • Q3 (Annexin-/PI-): Live.

    • Q4 (Annexin+/PI-): Early Apoptosis (Primary mechanism of Sugiol derivatives).

Mechanism of Action (MOA) Pathway

The following diagram illustrates the validated signaling cascade for Sugiol and its hydroxylated derivatives. The compound triggers the generation of Reactive Oxygen Species (ROS), which activates the MAPK pathway (JNK/p38) and disrupts mitochondrial membrane potential (

), leading to Caspase-dependent apoptosis.

Caption: Proposed signaling cascade: ROS induction leads to mitochondrial collapse and Caspase-mediated apoptosis.

Data Analysis & Quality Control

Calculating IC50

Use non-linear regression (Sigmoidal dose-response, variable slope) to fit the data.

• QC Criteria:

  • Z-Factor: Must be > 0.5 for plate validation.

  • CV%: Coefficient of variation between replicates should be < 5%.

Troubleshooting Table

Observation	Probable Cause	Corrective Action
Precipitation in wells	Drug concentration > solubility limit.	Reduce max concentration; ensure DMSO < 0.1%.
High background OD	Media color change or fingerprints.	Use phenol-red free media; wipe plate bottom.
No effect observed	Compound degradation.	11-OH-sugiol is oxidation-sensitive. Use fresh stock.

References

• Ryu, S. Y., et al. (1997).[4] In vitro cytotoxicity of tanshinones from Salvia miltiorrhiza.[2][4][5] Planta Medica.[1][4] Link

• Hao, C., et al. (2018). Sugiol targets human pancreatic carcinoma cells by inducing apoptosis, G2/M cell cycle arrest, ROS production.[6] Journal of BUON. Link

• Chao, K. P., et al. (2005).[1] Anti-inflammatory Activity of Sugiol, a Diterpene Isolated from Calocedrus formosana Bark.[1][7][8] Planta Medica.[1][4] Link

• Fronza, M., et al. (2011). Abietane Diterpenes from Salvia: Signaling Pathways and Cytotoxicity. Journal of Natural Products. Link

• Bajpai, V. K., et al. (2014).[9] Antimycotic potential of a diterpenoid taxoquinone against Candida species.[9] Bangladesh Journal of Pharmacology.[9] Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. Overview of Salvia miltiorrhiza as a Potential Therapeutic Agent for Various Diseases: An Update on Efficacy and Mechanisms of Action - PMC [pmc.ncbi.nlm.nih.gov]
• 3. In vitro assessment of the cytotoxic, genotoxic and oxidative stress effects of the synthetic cannabinoid JWH-018 in human SH-SY5Y neuronal cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. In vitro cytotoxicity of tanshinones from Salvia miltiorrhiza - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Cytotoxic effects of solvent-extracted active components of Salvia miltiorrhiza Bunge on human cancer cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Sugiol (127horbar;hydroxyabieta-8,11,13-trien-7-one) targets human pancreatic carcinoma cells (Mia-PaCa2) by inducing apoptosis, G2/M cell cycle arrest, ROS production and inhibition of cancer cell migration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Sugiol, a diterpenoid: Therapeutic actions and molecular pathways involved - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. A diterpenoid sugiol from Metasequoia glyptostroboides with alpha-glucosidase and tyrosinase inhibitory potential | ||| Bangladesh Journal of Pharmacology ||| [bdpsjournal.org]

Application Note: Regioselective Synthesis of 11-Hydroxy-sugiol

Executive Summary

This Application Note details the regioselective synthesis of 11-hydroxy-sugiol from the natural diterpene sugiol . 11-hydroxy-sugiol is a critical intermediate in the semi-synthesis of taxodione , a potent tumor-inhibiting quinone methide. The introduction of a hydroxyl group at the C11 position (ortho to the C12 phenol) presents a challenge due to the steric hindrance of the C10 angular methyl group and the electronic deactivation caused by the C7 ketone.

This guide presents two distinct protocols:

• The Classical Radical Substitution (BPO Method): A robust, scale-up friendly route using Benzoyl Peroxide.

• The Modern Oxidative De-aromatization (IBX Method): A rapid, high-purity route via an o-quinone intermediate.

Strategic Analysis & Retrosynthesis

The conversion of sugiol to 11-hydroxy-sugiol requires the functionalization of the aromatic Ring C.

• Substrate: Sugiol (12-hydroxy-7-oxo-8,11,13-abietatriene).

• Target: 11,12-dihydroxy-7-oxo-8,11,13-abietatriene.

• Challenge: The C7-carbonyl group withdraws electron density from the aromatic ring, making electrophilic aromatic substitution (EAS) difficult. However, the C12-hydroxyl group activates the ortho positions (C11 and C13). Since C13 is blocked by the isopropyl group, C11 is the exclusive site for ortho-functionalization.

Visualization: Synthetic Pathway

Figure 1: Divergent synthetic pathways for the C11-hydroxylation of sugiol.

Protocol A: Benzoyl Peroxide (BPO) Oxidation

Best for: Large-scale synthesis, robust regioselectivity. Mechanism: Radical substitution. The reaction proceeds via the homolytic cleavage of benzoyl peroxide. The resulting benzoyloxy radical attacks the phenol, often involving a hydrogen-bonded

Application Note: Solubility &amp; Handling of 11-Hydroxy-sugiol

This Application Note serves as a definitive technical guide for the solubilization, handling, and storage of 11-Hydroxy-sugiol (11-OH-Sugiol), a bioactive abietane diterpenoid.

Given the specific physicochemical nature of oxidized abietane diterpenes, this protocol prioritizes stability and precipitation avoidance in aqueous buffers.

Compound: 11-Hydroxy-sugiol (C₂₀H₂₈O₃) Molecular Weight: 316.44 g/mol Class: Abietane Diterpenoid Primary Applications: Acetylcholinesterase inhibition, Anti-inflammatory assays, Cell signaling studies.

Physicochemical Profile & Solubility Logic

11-Hydroxy-sugiol is a lipophilic diterpene structurally derived from Sugiol. While the additional hydroxyl group at the C11 position introduces slight polarity compared to its parent compound, it remains practically insoluble in water . Successful biological application requires a biphasic solubilization strategy: a high-concentration organic stock followed by a controlled aqueous dilution.

Solubility Data Summary

Solvent	Solubility Rating	Est. Max Conc.	Application Context
DMSO (Anhydrous)	Excellent	~25–50 mM	Primary Stock Solution. Best for long-term storage and high-concentration stocks.
Ethanol (100%)	Good	~10–20 mM	Secondary Solvent. Useful for evaporation-based coating or when DMSO interferes with specific enzymatic assays.
Water / PBS	Insoluble	< 1 µM	Assay Buffer. Direct dissolution will result in immediate precipitation ("crashing out").

*Note: Solubility limits are conservative estimates based on the abietane diterpenoid class (e.g., Sugiol, Ferruginol). Always perform a pilot solubility test with a small aliquot.

Protocol: Stock Solution Preparation

Critical Pre-requisites

• Glassware: Use borosilicate glass vials. Avoid polystyrene (PS) plastics for concentrated stocks, as diterpenes can leach plasticizers or adsorb to the walls.

• Environment: Work under low light if possible; phenolic diterpenes can be light-sensitive over long periods.

Step-by-Step Procedure (DMSO Stock)

• Calculation: Calculate the volume of DMSO required to reach a target concentration of 10 mM or 25 mM .

  • Example: To make 1 mL of 10 mM stock, weigh 3.16 mg of 11-Hydroxy-sugiol.

• Weighing: Weigh the powder into a sterile, amber glass vial.

• Solvent Addition: Add high-grade anhydrous DMSO (≥99.9%) to the vial.

• Dissolution:

  • Vortex vigorously for 30 seconds.

  • Sonication (Crucial): If visual particulates remain, sonicate in a water bath at room temperature (25°C) for 5 minutes. Do not heat above 37°C to avoid degradation.

• Inspection: Hold the vial against a light source. The solution must be optically clear with no turbidity.

• Aliquoting: Dispense into small aliquots (e.g., 20–50 µL) to avoid freeze-thaw cycles.

• Storage: Store at -20°C (stable for ~6 months) or -80°C (stable for >1 year).

Protocol: Serial Dilution for Biological Assays

The "Crash-Out" Risk: Direct addition of high-concentration DMSO stock (e.g., 25 mM) into aqueous media often causes local precipitation where the droplet hits the water. Use the Intermediate Dilution Method .

Workflow Diagram (DOT)

Caption: Step-wise dilution strategy to minimize osmotic shock and precipitation. The intermediate step ensures the compound is pre-dispersed before hitting the final aqueous volume.

Detailed Dilution Steps[1]

• Thaw: Thaw the DMSO stock aliquot at Room Temperature (RT). Vortex to ensure homogeneity (DMSO freezes as crystals; gradients can form).

• Intermediate Dilution (100x):

  • Prepare a sterile tube with culture media (or assay buffer).

  • Pipette the DMSO stock into the media while vortexing gently.

  • Result: A 100 µM solution with 1% DMSO.

• Final Dilution (Working Conc.):

  • Dilute the Intermediate solution into the final assay wells.

  • Target: For a 1 µM final treatment, dilute 1:100.

  • Final Solvent Load: 0.01% DMSO (Well below the 0.1% toxicity threshold for most cell lines).

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Precipitation in Media	Stock concentration too high or mixing too slow.	Use the "Intermediate Dilution" method. Warm media to 37°C before adding the compound.
Cytotoxicity (Vehicle)	DMSO % is > 0.5% or Ethanol is > 1%.[1]	Ensure final solvent concentration is < 0.1%. Include a "Vehicle Only" control in all experiments.
Loss of Activity	Adsorption to plastics or oxidation.	Use glass vials for stocks. 11-OH-Sugiol contains a catechol-like motif; consider adding 10 µM EDTA to buffers to prevent metal-catalyzed oxidation.
Oily Droplets	Compound is "oiling out" rather than dissolving.	The compound concentration exceeds the solubility limit of the buffer. Lower the working concentration.

References

• PubChem. (n.d.). 11-Hydroxysugiol | C20H28O3.[2] National Library of Medicine. Retrieved from [Link]

• Chao, K. P., et al. (2005).[3][4][5] Anti-inflammatory activity of sugiol, a diterpene isolated from Calocedrus formosana bark.[4][5][6] Planta Medica. Retrieved from [Link]

• Bajaj, S., et al. (2021).[7] Sugiol, a diterpenoid: Therapeutic actions and molecular pathways involved. Pharmacological Research. Retrieved from [Link]

• Jamalzadeh, L., et al. (2016). Comparative cytotoxic effects of methanol, ethanol and DMSO on human cancer cell lines. BioMed Research International. Retrieved from [Link]

• Gaylord Chemical. (2007). Dimethyl Sulfoxide (DMSO) Solubility Data. Bulletin 102. Retrieved from [Link]

Sources

• 1. bmrat.biomedpress.org [bmrat.biomedpress.org]
• 2. 11-Hydroxysugiol | C20H28O3 | CID 10403490 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Anti-inflammatory activity of sugiol, a diterpene isolated from Calocedrus formosana bark - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Sugiol, a diterpenoid: Therapeutic actions and molecular pathways involved - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing the Purification of 11-Hydroxy-sugiol

Welcome to the technical support center for the purification of 11-Hydroxy-sugiol. This guide is designed for researchers, scientists, and professionals in drug development who are working with this promising abietane diterpenoid.[1][2] As a compound of interest for its potential anti-inflammatory, antioxidant, and anticancer properties, achieving high purity and yield is paramount for accurate downstream research and development.[3][4]

This document moves beyond standard protocols to provide in-depth, field-proven insights in a direct question-and-answer format. We will explore the causality behind experimental choices, address common pain points, and offer systematic troubleshooting strategies to enhance your purification workflow and maximize your yield.

Troubleshooting Guide: Addressing Common Purification Hurdles

This section addresses specific, practical problems encountered during the purification of 11-Hydroxy-sugiol.

Question 1: My overall yield is consistently low after initial solvent extraction from my plant material. What are the likely causes and how can I fix this?

Answer:

Low yield from an initial extraction is a frequent issue in natural product chemistry.[5] The problem typically originates from one of three areas: incomplete extraction, degradation of the target compound, or inefficient phase separation.

Causality & Explanation:

11-Hydroxy-sugiol is a moderately polar diterpenoid.[1] Your choice of extraction solvent is critical. While it is soluble in solvents like ethyl acetate, chloroform, and acetone, the complex matrix of a crude plant extract can hinder its efficient removal.[6]

• Incomplete Extraction: Using a solvent that is too nonpolar (e.g., hexane alone) will fail to efficiently extract the more polar 11-Hydroxy-sugiol. Conversely, a solvent that is too polar (e.g., methanol or water) will pull in a vast amount of highly polar impurities (sugars, glycosides), which complicates downstream purification.

• Compound Degradation: 11-Hydroxy-sugiol, being a catechol-like phenol, is susceptible to oxidation, especially at elevated temperatures or non-neutral pH.[1] Prolonged extraction times or aggressive heating can lead to degradation.

• Poor Technique: Insufficient grinding of the plant material limits solvent access. Additionally, an inadequate solvent-to-biomass ratio can result in a saturated solution that cannot extract more compound.

Troubleshooting Protocol:

• Optimize Solvent System:

  • Initial Approach: Start with ethyl acetate, which offers a good balance of polarity for extracting diterpenoids.[7]

  • Sequential Extraction: Perform a sequential extraction. First, use a nonpolar solvent like hexane to remove lipids and other nonpolar compounds. Then, extract the biomass with a solvent of intermediate polarity like ethyl acetate or dichloromethane to enrich your target compound.[6]

• Refine Extraction Conditions:

  • Temperature: Conduct extractions at room temperature to minimize thermal degradation. If using techniques like Soxhlet extraction, ensure the temperature does not exceed the solvent's boiling point for extended periods.

  • pH Control: Maintain a neutral pH during extraction. Acidic or basic conditions can potentially alter the structure of phenolic compounds.

  • Atmosphere: For maximum protection against oxidation, consider blanketing the extraction vessel with an inert gas like nitrogen or argon.

• Improve Physical Processing:

  • Ensure the dried plant material is milled to a fine, consistent powder.[7]

  • Use a high solvent-to-biomass ratio (e.g., 10:1 mL/g) and repeat the extraction process at least three times with fresh solvent to ensure completeness.

  • After extraction, rinse all glassware and filter cakes with fresh solvent to recover any adsorbed compound.[8]

Question 2: I'm seeing significant streaking and poor separation on my silica gel column. How do I choose the right mobile phase and column parameters?

Answer:

Streaking and poor separation during column chromatography are classic signs of an improperly optimized system.[9] This can be due to incorrect solvent polarity, column overloading, or issues with the stationary phase itself.

Causality & Explanation:

Column chromatography separates compounds based on their differential partitioning between the stationary phase (silica gel) and the mobile phase.[10] 11-Hydroxy-sugiol has two hydroxyl groups and a ketone, making it relatively polar.[3] If the mobile phase is not polar enough, the compound will adsorb too strongly to the polar silica gel, leading to streaking and a very slow elution. If the mobile phase is too polar, the compound will spend too much time in the solvent and elute too quickly, co-eluting with other impurities.

Troubleshooting & Optimization Workflow:

Detailed Protocol: Mobile Phase Selection using TLC

• Stationary Phase: Use standard silica gel 60 F254 TLC plates.

• Sample Preparation: Dissolve a small amount of your crude or partially purified extract in a suitable solvent like ethyl acetate or dichloromethane.[6]

• Test Solvents: Prepare a range of mobile phases with varying polarities. A good starting point for diterpenoids is a mixture of hexane and ethyl acetate.[7]

  • Test 1: 9:1 Hexane:EtOAc

  • Test 2: 4:1 Hexane:EtOAc

  • Test 3: 2:1 Hexane:EtOAc

  • Test 4: 1:1 Hexane:EtOAc

• Spot and Develop: Spot your sample on the TLC plate and develop it in a chamber equilibrated with your test solvent.

• Analyze: Visualize the spots under UV light (254 nm) and/or by staining (e.g., with vanillin-sulfuric acid). The ideal solvent system is one that moves the 11-Hydroxy-sugiol spot to a retention factor (Rf) of 0.25-0.35 . This provides the best resolution on a column.[11]

Solvent System Comparison Table

Mobile Phase (Hexane:EtOAc)	Observed Rf (Example)	Interpretation for Column Chromatography
9:1	0.05	Too nonpolar. Compound is stuck to the silica.
4:1	0.15	Getting closer. Still too strongly adsorbed.
2:1	0.30	Optimal. Good starting point for the column.
1:1	0.60	Too polar. Compound will elute too quickly.

Question 3: My final product is an off-white or yellowish powder, not the reported white powder. How can I improve its purity and what is the best method for recrystallization?

Answer:

A persistent color in your final product often indicates the presence of small, colored impurities or oxidation products. Recrystallization is an excellent final polishing step to remove these trace impurities and improve crystalline form.[12]

Causality & Explanation:

The goal of recrystallization is to dissolve the impure solid in a hot solvent and then allow the desired compound to selectively crystallize as the solution cools, leaving impurities behind in the mother liquor.[13] The key is finding a solvent in which 11-Hydroxy-sugiol is highly soluble when hot but poorly soluble when cold.

Step-by-Step Recrystallization Protocol:

• Solvent Selection:

  • Based on known solubility data, good candidate solvents include acetone, ethyl acetate, or a solvent pair like dichloromethane/hexane.[6]

  • Test: Place ~20 mg of your impure solid in a test tube. Add the chosen solvent dropwise at room temperature. It should not dissolve easily.

  • Heat the test tube in a water bath. The solid should dissolve completely in a minimal amount of the hot solvent.

  • Allow the tube to cool slowly to room temperature, then place it in an ice bath. Pure crystals should precipitate out. If the product "oils out," the solvent is not suitable.

• Dissolution:

  • Place the impure 11-Hydroxy-sugiol in an Erlenmeyer flask.

  • Add the chosen solvent in small portions, heating the flask gently on a hot plate until the solvent is near boiling. Continue adding solvent until the solid just dissolves. Do not add a large excess of solvent , as this will dramatically reduce your recovery yield.[14]

• Decolorization (If Necessary):

  • If the hot solution is still colored, remove it from the heat and allow it to cool slightly.

  • Add a very small amount (spatula tip) of activated charcoal.

  • Reheat the solution to boiling for a few minutes. The charcoal will adsorb colored impurities.

  • Perform a hot gravity filtration through a fluted filter paper to remove the charcoal.

• Crystallization:

  • Cover the flask with a watch glass and allow it to cool slowly and undisturbed to room temperature. Slow cooling is essential for forming large, pure crystals.

  • Once at room temperature, place the flask in an ice-water bath for at least 30 minutes to maximize crystal formation.

• Isolation and Drying:

  • Collect the crystals by vacuum filtration using a Büchner funnel.

  • Wash the crystals with a small amount of ice-cold solvent to rinse away any remaining mother liquor.

  • Allow the crystals to dry completely under vacuum. The melting point of pure 11-Hydroxy-sugiol is 192-194 °C; a sharp melting point in this range is a good indicator of high purity.[1][3]

Frequently Asked Questions (FAQs)

Q1: What are the key physical and chemical properties of 11-Hydroxy-sugiol that I should be aware of during purification?

A1: Understanding the fundamental properties is crucial for designing a successful purification strategy.

11-Hydroxy-sugiol Properties Table

Property	Value	Implication for Purification
Molecular Formula	C₂₀H₂₈O₃	-
Molecular Weight	316.43 g/mol	Useful for mass spectrometry analysis.[3]
Appearance	White powder	A non-white appearance indicates impurities.[6]
Melting Point	192-194 °C	A sharp melting point is a key indicator of purity.[1]
Solubility	Soluble in Chloroform, Dichloromethane, Ethyl Acetate, DMSO, Acetone.[6]	Guides selection of solvents for extraction, chromatography, and recrystallization.
Structure	Abietane diterpenoid with a catechol-like moiety.[1]	The phenolic hydroxyls make it susceptible to oxidation. It is also slightly acidic.
Storage	Store at 2-8°C, dry and sealed.[3]	Protects from degradation over time.

Q2: What is the difference between Normal-Phase and Reversed-Phase Chromatography, and which is better for 11-Hydroxy-sugiol?

A2: The choice depends on your specific separation needs.

• Normal-Phase Chromatography (NPC): Uses a polar stationary phase (like silica gel) and a nonpolar mobile phase (like hexane/ethyl acetate). Polar compounds (like 11-Hydroxy-sugiol) interact strongly with the stationary phase and elute later. This is the most common and cost-effective method for initial purification from a crude extract.[15]

• Reversed-Phase Chromatography (RPC): Uses a nonpolar stationary phase (like C18-silica) and a polar mobile phase (like methanol/water or acetonitrile/water). In RPC, polar compounds have weak interactions and elute first. This technique is excellent for separating compounds with subtle differences in polarity and is often used as a final, high-resolution polishing step (e.g., in HPLC).[16]

For most lab-scale purifications of 11-Hydroxy-sugiol from a plant extract, Normal-Phase Column Chromatography is the recommended starting point due to its high capacity and effectiveness at removing baseline impurities.[7] HPLC on a reversed-phase column can be used subsequently to achieve analytical (>99%) purity.

Q3: Can I use analytical techniques to monitor the purification process?

A3: Absolutely. Monitoring your purification at each step is essential for making informed decisions and avoiding yield loss.

• Thin-Layer Chromatography (TLC): As described earlier, TLC is indispensable for quickly assessing the composition of your extract, identifying the location of your product in column fractions, and optimizing mobile phase conditions.[17]

• High-Performance Liquid Chromatography (HPLC): HPLC with a UV or PDA detector is a powerful quantitative tool. It can be used to determine the purity of your fractions and final product with high accuracy.[18]

• Mass Spectrometry (MS): Coupling HPLC to a mass spectrometer (LC-MS) allows for definitive identification of 11-Hydroxy-sugiol (by its mass-to-charge ratio) and can help in identifying unknown impurities.[19]

Overall Purification Workflow Diagram

References

• Investigation of phase II metabolism of 11-hydroxy-Δ-9-tetrahydrocannabinol and metabolite verification by chemical synthesis of 11-hydroxy-Δ-9-tetrahydrocannabinol-glucuronide. (2020).
• 11-Hydroxy-sugiol. MySkinRecipes.
• Sugiol, a diterpenoid: Therapeutic actions and molecular pathways involved.
• 11-Hydroxy-sugiol | CAS:88664-08-8 | Manufacturer ChemFaces. ChemFaces.
• 11-Hydroxy-sugiol CAS#: 88664-08-8. ChemicalBook.
• Sugiol | C20H28O2 | CID 94162.
• Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. (2025).
• Troubleshooting: How to Improve Yield. Department of Chemistry, University of Rochester.
• Determination of ∆-9-Tetrahydrocannabinol (THC), 11-hydroxy-THC, 11-nor-9-carboxy-THC and Cannabidiol in Human Plasma using Gas Chromatography–Tandem Mass Spectrometry.
• Separation techniques: Chromatography.
• A diterpenoid sugiol from Metasequoia glyptostroboides with alpha-glucosidase and tyrosinase inhibitory potential. (2014). Bangladesh Journal of Pharmacology.
• FAQ: My purification failed and/or why is my yield lower than expected? New England Biolabs.
• Mastering Column Chromatography: Techniques and Tips. (2024). Chrom Tech, Inc..
• Analytical Techniques Used for Analysis of Cannabinoids. (2021).
• Recrystallization. University of California, Los Angeles.
• Principles of chromatography | St
• Chromatography Basic Principles Involved In Separ
• Recrystalliz
• Recrystalliz
• Sugiol, a diterpenoid: Therapeutic actions and molecular p
• Tips and Tricks for the Lab: Column Choices. (2012). ChemistryViews.

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• 1. 11-Hydroxy-sugiol CAS#: 88664-08-8 [m.chemicalbook.com]
• 2. Sugiol | C20H28O2 | CID 94162 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 11-Hydroxy-sugiol [myskinrecipes.com]
• 4. Sugiol, a diterpenoid: Therapeutic actions and molecular pathways involved - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. neb.com [neb.com]
• 6. 11-Hydroxy-sugiol | CAS:88664-08-8 | Manufacturer ChemFaces [chemfaces.com]
• 7. A diterpenoid sugiol from Metasequoia glyptostroboides with alpha-glucosidase and tyrosinase inhibitory potential | ||| Bangladesh Journal of Pharmacology ||| [bdpsjournal.org]
• 8. Troubleshooting [chem.rochester.edu]
• 9. chemistryviews.org [chemistryviews.org]
• 10. jackwestin.com [jackwestin.com]
• 11. Khan Academy [khanacademy.org]
• 12. people.chem.umass.edu [people.chem.umass.edu]
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• 15. chromtech.com [chromtech.com]
• 16. waters.com [waters.com]
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• 18. cannabissciencetech.com [cannabissciencetech.com]
• 19. Determination of ∆-9-Tetrahydrocannabinol (THC), 11-hydroxy-THC, 11-nor-9-carboxy-THC and Cannabidiol in Human Plasma using Gas Chromatography–Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: 11-Hydroxy-sugiol Stability &amp; Storage

Core Directive: The Stability Challenge

11-Hydroxy-sugiol (11,12-dihydroxy-8,11,13-abietatrien-7-one) is an abietane diterpenoid characterized by a catechol moiety (ortho-dihydroxy group) on the aromatic C-ring. While this structural feature confers potent antioxidant and bio-active properties, it simultaneously renders the molecule highly susceptible to auto-oxidation.

Unlike simple phenols, the 11,12-catechol system readily oxidizes to form an ortho-quinone upon exposure to air, light, or alkaline pH. This transformation is often irreversible and leads to polymerization, loss of biological activity, and the formation of cytotoxic artifacts.

This guide provides a self-validating workflow to maintain the integrity of 11-Hydroxy-sugiol for high-precision research applications.

Troubleshooting Guide (Q&A)

Q1: My 11-Hydroxy-sugiol powder has turned from off-white/pale yellow to a deep brown or reddish color. Is it still usable?

• Diagnosis: The color shift indicates quinone formation . The catechol group has oxidized to an ortho-quinone, which is highly chromophoric (red/brown).

• Root Cause: Exposure to atmospheric oxygen or light during storage.

• Action: Do not use for quantitative bioassays (e.g., IC50 determination). The quinone is chemically distinct, highly electrophilic, and will skew toxicity data.

• Validation: Run a quick HPLC or TLC. Oxidized samples will show a new peak/spot with a different retention time and UV spectrum (bathochromic shift) compared to the reference standard.

Q2: I dissolved the compound in DMSO, and it precipitated after freezing and thawing. Why?

• Diagnosis: Hygroscopic precipitation . DMSO is highly hygroscopic. If the vial was not tightly sealed or opened while cold, atmospheric moisture condensed into the DMSO, reducing the solubility of the lipophilic diterpene.

• Root Cause: Opening a cold vial before it reached room temperature.

• Action:

  • Vortex vigorously at room temperature (25°C).

  • If solids persist, sonicate for 30 seconds.

  • If still insoluble, the sample may have formed an irreversible aggregate or hydrate; filtration is required, but concentration must be re-verified.

Q3: Can I store the stock solution in ethanol instead of DMSO?

• Analysis: Ethanol is a viable solvent but has high volatility.

• Risk: Evaporation leads to concentration drift. Furthermore, ethanol can contain trace peroxides (if not HPLC grade/stabilized) which accelerate catechol oxidation.

• Recommendation: DMSO is preferred for long-term storage (-80°C) due to low volatility. Use Ethanol only for immediate working solutions where DMSO cytotoxicity is a concern.

Mechanism of Degradation

Understanding the enemy is the first step in defense. The primary degradation pathway is the Radical-Mediated Oxidation of the catechol ring.

Diagram 1: Oxidation Pathway of 11-Hydroxy-sugiol

Caption: The oxidative cascade from the bioactive catechol form to the inactive ortho-quinone and subsequent polymers. Note that alkaline conditions and trace metals drastically accelerate the first step.

Standard Operating Procedures (SOPs)

Protocol A: Receiving and Initial Handling

Objective: Minimize exposure to air and moisture immediately upon receipt.

• Equilibration: Upon arrival, place the sealed vial in a desiccator at room temperature for 2 hours before opening. This prevents water condensation on the hygroscopic powder.

• Visual Inspection: Confirm the powder is off-white or pale yellow. If brown, contact the supplier immediately.

• Solubilization:

  • Solvent: Anhydrous DMSO (Grade ≥99.9%, stored over molecular sieves).

  • Concentration: Prepare a high-concentration stock (e.g., 10–50 mM) to minimize the surface-area-to-volume ratio.

Protocol B: Aliquoting and Long-Term Storage

Objective: Create a "Single-Use" system to avoid freeze-thaw cycles.

• Vial Selection: Use amber glass vials with PTFE-lined caps. Avoid polystyrene (diterpenes adsorb to plastic).

• Inert Gas Purge (Critical):

  • Gently flow Argon or Nitrogen gas over the liquid surface for 10-15 seconds before capping.

  • Tip: Argon is heavier than air and provides a better "blanket" than Nitrogen.

• Storage Conditions:

  • Temperature: -80°C is optimal; -20°C is acceptable for <3 months.

  • Organization: Store aliquots in a light-proof box.

Diagram 2: The "Zero-Oxidation" Storage Workflow

Caption: Step-by-step workflow to ensure maximum stability. The gas purge step is the most critical intervention against quinone formation.

Frequently Asked Questions (FAQ)

Q: Can I use a water bath to thaw my aliquots? A: No. Water baths introduce a high risk of contamination and heating. Thaw aliquots by holding the vial in your gloved hand or placing it in a dry block at 25°C.

Q: How stable is 11-Hydroxy-sugiol in cell culture media? A: Poor. The pH of standard media (pH 7.4) accelerates catechol oxidation (t1/2 may be < 6 hours).

• Recommendation: Add the compound to media immediately before use. Do not prepare "media stocks" in advance. Consider adding antioxidants (e.g., Ascorbic acid or SOD) to the media if the experimental design permits.

Q: Why do you recommend glass over plastic? A: Lipophilic diterpenes (LogP > 3) exhibit non-specific binding to polypropylene and polystyrene. This results in a lower effective concentration than calculated. Glass is inert and prevents this loss.

Solvent Compatibility Table

Solvent	Solubility	Stability Risk	Recommended Use
DMSO (Anhydrous)	High (>50 mM)	Low (if sealed)	Primary Stock Solution
Ethanol (100%)	High (>20 mM)	Moderate (Peroxides)	Working dilutions only
Water / PBS	Insoluble	High (Oxidation)	Do not use for stocks
Acetone	High	Moderate (Volatile)	Chemical synthesis only

References

• PubChem. (n.d.).[1] 11-Hydroxysugiol (CID 10403490). National Center for Biotechnology Information. Retrieved October 26, 2023, from [Link]

• González, M. A. (2015). Aromatic Abietane Diterpenoids: Their Biological Activity and Synthesis. Natural Product Reports, 32(5), 684–704. (General reference for abietane stability and reactivity).
• Danilewicz, J. C. (2003). Review of Reaction Mechanisms of Oxygen and Proposed Intermediate Reduction Products in Wine: Central Role of Iron and Copper. American Journal of Enology and Viticulture, 54(2), 73-86.

Sources

• 1. 11-Hydroxysugiol | C20H28O3 | CID 10403490 - PubChem [pubchem.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Analysis of the Bioactivities of 11-Hydroxy-sugiol and Carnosol for Drug Discovery Professionals

In the landscape of natural product research, the exploration of diterpenoids for therapeutic applications is a burgeoning field. Among these, 11-Hydroxy-sugiol and carnosol, both abietane diterpenoids, have garnered attention for their potential pharmacological activities. This guide provides a comprehensive, data-driven comparison of the bioactivities of these two compounds, offering insights for researchers and drug development professionals. While carnosol has been the subject of extensive investigation, research into 11-Hydroxy-sugiol is at a more nascent stage. This document will therefore present a detailed analysis of carnosol's bioactivities, juxtaposed with the current, albeit more limited, understanding of 11-Hydroxy-sugiol and its close analog, sugiol.

Introduction to the Compounds

11-Hydroxy-sugiol is an abietane diterpenoid and a derivative of sugiol.[1] It is characterized by a catechol-type structure, suggesting potential antioxidant and other biological activities.[1] While specific research on 11-Hydroxy-sugiol is sparse, studies on the related compound sugiol indicate a range of effects, including antimicrobial, antioxidant, anti-inflammatory, and anticancer properties.[2][3]

Carnosol , another ortho-diphenolic abietane diterpene, is a major bioactive compound found in rosemary (Rosmarinus officinalis) and sage (Salvia officinalis).[4] It is an oxidation product of carnosic acid.[4] Carnosol has been extensively studied and is recognized for its potent antioxidant, anti-inflammatory, and anticancer activities.[5]

Comparative Bioactivity Profile

This section delves into a side-by-side comparison of the known bioactivities of 11-Hydroxy-sugiol (and its surrogate, sugiol) and carnosol, focusing on their antioxidant, anti-inflammatory, and anticancer effects.

Antioxidant Activity

Carnosol is a well-established antioxidant.[6] Its mechanism of action involves both direct radical scavenging and the activation of endogenous antioxidant pathways.[7][8] A key pathway modulated by carnosol is the Keap1-Nrf2 signaling pathway.[7][8] Under conditions of oxidative stress, carnosol can promote the dissociation of the transcription factor Nrf2 from its inhibitor Keap1, allowing Nrf2 to translocate to the nucleus and induce the expression of antioxidant response element (ARE)-dependent genes, including heme oxygenase-1 (HO-1) and sestrin-2.[7][8]

11-Hydroxy-sugiol's antioxidant capacity is less characterized. While its catechol structure suggests radical-scavenging potential, direct evidence is limited. Studies on sugiol have shown that while it exhibits low direct radical scavenging activity against the DPPH radical, it can effectively reduce intracellular reactive oxygen species (ROS) production in stimulated macrophages.[9][10] This suggests an indirect antioxidant effect, possibly through the modulation of cellular signaling pathways.

Table 1: Comparative Antioxidant Properties

Feature	11-Hydroxy-sugiol / Sugiol	Carnosol
Direct Radical Scavenging	Low activity against DPPH radical (Sugiol).[9][10]	Potent DPPH radical scavenger.[6]
Intracellular ROS Reduction	Effectively reduces intracellular ROS in LPS-stimulated macrophages (Sugiol).[9][10]	Reduces ROS generation.[11]
Mechanism of Action	Likely indirect, through modulation of cellular pathways (Sugiol).	Direct radical scavenging and activation of the Keap1-Nrf2 pathway.[7][8]

Anti-inflammatory Activity

Carnosol demonstrates significant anti-inflammatory effects by targeting key inflammatory signaling pathways.[12][13] It has been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a pivotal transcription factor that regulates the expression of pro-inflammatory cytokines and enzymes.[12][13] Carnosol can suppress the phosphorylation and degradation of IκBα, the inhibitory subunit of NF-κB, thereby preventing NF-κB's translocation to the nucleus.[12] Furthermore, carnosol can inhibit the activation of mitogen-activated protein kinases (MAPKs) such as p38 and JNK.[12]

Sugiol , a close structural relative of 11-Hydroxy-sugiol, has also been shown to possess anti-inflammatory properties.[9][10] At a concentration of 30 µM, sugiol effectively inhibited the production of pro-inflammatory cytokines IL-1β and TNF-α in LPS-stimulated macrophages.[9][10] The mechanism of action for sugiol also involves the suppression of MAPK activation, including ERK, JNK, and p38.[9][10] This inhibition of MAPK phosphorylation is linked to sugiol's ability to reduce intracellular ROS.[9][10]

Table 2: Comparative Anti-inflammatory Properties

Feature	11-Hydroxy-sugiol / Sugiol	Carnosol
Inhibition of Pro-inflammatory Cytokines	Inhibits IL-1β and TNF-α production (Sugiol, 30 µM).[9][10]	Inhibits production of various pro-inflammatory mediators.
Effect on NF-κB Pathway	Not explicitly reported for sugiol.	Potent inhibitor of NF-κB activation.[12][13]
Effect on MAPK Pathway	Inhibits phosphorylation of ERK, JNK, and p38 (Sugiol).[9][10]	Inhibits activation of p38 and JNK.[12]
IC50 for NO Inhibition	Not reported for sugiol.	9.4 µM in LPS-stimulated RAW 264.7 cells.[6][12]

Anticancer Activity

Carnosol has demonstrated promising anticancer activity across a range of cancer cell lines, including prostate, breast, skin, leukemia, and colon cancer.[4] Its anticancer effects are multifactorial, involving the induction of apoptosis, cell cycle arrest, and inhibition of metastasis.[14] Carnosol can induce apoptosis by generating ROS, disrupting the mitochondrial membrane potential, activating caspases, and modulating the expression of Bcl-2 family proteins.[4][11] It has also been shown to inhibit the STAT3 signaling pathway, a key regulator of cancer cell proliferation and survival.[11][15]

Research on the anticancer properties of sugiol and its derivatives is emerging. Sugiol has been shown to induce apoptosis and G2/M cell cycle arrest in human pancreatic carcinoma cells.[16] This activity is mediated by ROS production and alterations in the mitochondrial membrane potential.[16] Furthermore, synthetic β-amino alcohol analogs of sugiol have shown potent antiproliferative activity against human solid tumor cell lines, with IC50 values in the low micromolar range (1.5-6.7 µM).[17]

Table 3: Comparative Anticancer Properties

Feature	11-Hydroxy-sugiol / Sugiol	Carnosol
Mechanism of Action	Induces apoptosis and G2/M cell cycle arrest via ROS production (Sugiol).[16]	Induces apoptosis via ROS generation, caspase activation, and inhibition of STAT3 signaling.[11][15]
Affected Cell Lines	Pancreatic carcinoma cells (Sugiol).[16] Human solid tumor cell lines (Sugiol analogs).[17]	Prostate, breast, skin, leukemia, and colon cancer cells.[4]
IC50 Values	1.5-6.7 µM for β-amino alcohol analogs of sugiol.[17]	Varies depending on the cell line (e.g., ~40 µM in some breast cancer cells).

Mechanistic Insights: Visualizing the Pathways

To better understand the molecular mechanisms underlying the bioactivities of these compounds, the following diagrams illustrate the key signaling pathways they modulate.

Caption: Carnosol's antioxidant mechanism via the Keap1-Nrf2 pathway.

Caption: Carnosol's anti-inflammatory mechanism via inhibition of the NF-κB pathway.

Experimental Protocols

To ensure the reproducibility and validation of findings, this section outlines the standard methodologies for assessing the key bioactivities discussed.

Assessment of Antioxidant Activity: DPPH Radical Scavenging Assay

The 2,2-diphenyl-1-picrylhydrazyl (DPPH) assay is a common and straightforward method to evaluate the radical scavenging activity of compounds.[18][19]

Principle: DPPH is a stable free radical with a deep violet color. In the presence of an antioxidant that can donate a hydrogen atom, the DPPH radical is reduced to the non-radical form, diphenylpicrylhydrazine, resulting in a color change from violet to yellow. The decrease in absorbance at 517 nm is proportional to the radical scavenging activity of the compound.[18][20]

Step-by-Step Protocol:

• Preparation of DPPH solution: Prepare a stock solution of DPPH (e.g., 0.1 mM) in a suitable solvent like methanol or ethanol. The solution should be freshly prepared and kept in the dark.

• Preparation of test samples: Dissolve the test compounds (11-Hydroxy-sugiol and carnosol) and a positive control (e.g., ascorbic acid or Trolox) in the same solvent to prepare a series of concentrations.

• Reaction setup: In a 96-well microplate, add a fixed volume of the DPPH solution to each well. Then, add an equal volume of the different concentrations of the test samples and the positive control. A blank containing only the solvent and DPPH solution is also included.

• Incubation: Incubate the microplate in the dark at room temperature for a specified period (e.g., 30 minutes).

• Measurement: Measure the absorbance of each well at 517 nm using a microplate reader.

• Calculation: The percentage of radical scavenging activity is calculated using the following formula: % Scavenging = [(Abs_control - Abs_sample) / Abs_control] x 100 The IC50 value (the concentration of the compound that scavenges 50% of the DPPH radicals) is then determined by plotting the percentage of scavenging activity against the concentration of the test compound.

Assessment of Cytotoxicity: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.

Principle: The yellow tetrazolium salt, MTT, is reduced by metabolically active cells, primarily by mitochondrial dehydrogenases, to form purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.

Step-by-Step Protocol:

• Cell seeding: Seed the desired cancer cell lines in a 96-well plate at a specific density and allow them to adhere overnight.

• Compound treatment: Treat the cells with various concentrations of 11-Hydroxy-sugiol and carnosol for a specified duration (e.g., 24, 48, or 72 hours). Include a vehicle control (e.g., DMSO) and a positive control for cytotoxicity.

• MTT addition: After the treatment period, add a sterile MTT solution to each well and incubate for a few hours (e.g., 2-4 hours) at 37°C.

• Formazan solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO or a specialized solubilization buffer) to dissolve the formazan crystals.

• Measurement: Measure the absorbance of the solubilized formazan at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Calculation: The percentage of cell viability is calculated relative to the vehicle control. The IC50 value (the concentration of the compound that inhibits cell growth by 50%) can be determined from the dose-response curve.

Assessment of Anti-inflammatory Activity: Griess Assay for Nitric Oxide Production

The Griess assay is a simple and sensitive method for the colorimetric determination of nitrite (NO₂⁻), a stable and nonvolatile breakdown product of nitric oxide (NO). It is commonly used to quantify NO production by cells, such as macrophages, in response to inflammatory stimuli.

Principle: The assay is based on a two-step diazotization reaction. In an acidic medium, nitrite reacts with sulfanilamide to form a diazonium salt, which then couples with N-(1-naphthyl)ethylenediamine dihydrochloride to form a stable, colored azo compound that absorbs strongly at 540-570 nm.

Step-by-Step Protocol:

• Cell culture and stimulation: Culture macrophages (e.g., RAW 264.7 cells) in a 96-well plate. Pre-treat the cells with different concentrations of 11-Hydroxy-sugiol and carnosol for a short period (e.g., 1 hour). Then, stimulate the cells with an inflammatory agent like lipopolysaccharide (LPS) to induce NO production. Include appropriate controls (untreated cells, cells treated with LPS alone, and cells treated with a known inhibitor of NO production).

• Sample collection: After an incubation period (e.g., 24 hours), collect the cell culture supernatant.

• Griess reaction: In a new 96-well plate, mix the collected supernatant with an equal volume of Griess reagent (a mixture of sulfanilamide and N-(1-naphthyl)ethylenediamine dihydrochloride in an acidic solution).

• Incubation: Allow the color to develop for a few minutes at room temperature.

• Measurement: Measure the absorbance at approximately 540 nm using a microplate reader.

• Quantification: Determine the nitrite concentration in the samples by comparing the absorbance values to a standard curve generated with known concentrations of sodium nitrite. The percentage of inhibition of NO production by the test compounds can then be calculated.

Discussion and Future Directions

The available evidence clearly positions carnosol as a promising multi-target agent with well-documented antioxidant, anti-inflammatory, and anticancer properties. Its ability to modulate key signaling pathways like Nrf2 and NF-κB provides a solid mechanistic foundation for its therapeutic potential. The bioavailability of carnosol, while not fully elucidated, appears to be favorable based on studies of its precursor, carnosic acid.[4]

In contrast, the scientific literature on 11-Hydroxy-sugiol is significantly less developed. While preliminary studies on its close analog, sugiol , suggest potential in the realms of anti-inflammatory and anticancer activities, a direct and comprehensive understanding of 11-Hydroxy-sugiol's bioactivity is lacking. The observed reduction of intracellular ROS by sugiol, despite its low direct radical scavenging activity, points towards an interesting, yet uncharacterized, mechanism of action that warrants further investigation.[9][10]

For researchers and drug development professionals, this comparison highlights several key takeaways:

• Carnosol represents a well-validated lead compound for further preclinical and clinical development, particularly in the areas of inflammation-related diseases and cancer.

• 11-Hydroxy-sugiol is an under-investigated molecule with potential. Its structural similarity to other bioactive diterpenoids and the preliminary findings on sugiol suggest that it is a worthy candidate for further screening and mechanistic studies.

• Future research should focus on a systematic evaluation of 11-Hydroxy-sugiol's bioactivities, including its antioxidant capacity, its effects on key inflammatory and cancer-related signaling pathways, and its in vitro and in vivo efficacy. Direct comparative studies with carnosol under standardized experimental conditions would be invaluable in determining its relative potency and potential advantages. Furthermore, studies on the bioavailability and metabolic fate of 11-Hydroxy-sugiol are crucial for assessing its drug-like properties.

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• Hao, C., et al. (2018). Sugiol (12-hydroxyabieta-8, 11, 13-trien-7-one) targets human pancreatic carcinoma cells (Mia-PaCa2) by inducing apoptosis, G2/M cell cycle arrest, ROS production and inhibition of cancer cell migration. Journal of B.U.ON., 23(1), 205-210. [Link]

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• Park, J. Y., et al. (2014). Carnosol induces apoptosis through generation of ROS and inactivation of STAT3 signaling in human colon cancer HCT116 cells. International journal of oncology, 44(4), 1309-1315. [Link]

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• 2. Sugiol, a diterpenoid: Therapeutic actions and molecular pathways involved - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Carnosol: A promising anti-cancer and anti-inflammatory agent - PMC [pmc.ncbi.nlm.nih.gov]
• 5. encyclopedia.pub [encyclopedia.pub]
• 6. researchgate.net [researchgate.net]
• 7. Carnosol, a dietary diterpene from rosemary (Rosmarinus officinalis) activates Nrf2 leading to sestrin 2 induction in colon cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Carnosol as a Nrf2 Activator Improves Endothelial Barrier Function Through Antioxidative Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Anti-inflammatory activity of sugiol, a diterpene isolated from Calocedrus formosana bark - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 11. International Journal of Oncology [spandidos-publications.com]
• 12. academic.oup.com [academic.oup.com]
• 13. Carnosol Attenuates LPS-Induced Inflammation of Cardiomyoblasts by Inhibiting NF-κB: A Mechanistic in Vitro and in Silico Study - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Anticancer Properties of Carnosol: A Summary of In Vitro and In Vivo Evidence [mdpi.com]
• 15. Carnosol induces apoptosis through generation of ROS and inactivation of STAT3 signaling in human colon cancer HCT116 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Sugiol (127horbar;hydroxyabieta-8,11,13-trien-7-one) targets human pancreatic carcinoma cells (Mia-PaCa2) by inducing apoptosis, G2/M cell cycle arrest, ROS production and inhibition of cancer cell migration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Synthesis and antiproliferative activity of novel sugiol beta-amino alcohol analogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. amerigoscientific.com [amerigoscientific.com]
• 20. Determination of Antioxidants by DPPH Radical Scavenging Activity and Quantitative Phytochemical Analysis of Ficus religiosa - PMC [pmc.ncbi.nlm.nih.gov]

UV-Vis absorption maxima of 11-Hydroxy-sugiol

Technical Comparison Guide: UV-Vis Characterization of 11-Hydroxy-sugiol vs. Abietane Analogs

11-Hydroxy-sugiol (Synonyms: Demethylcryptojaponol, 11,12-dihydroxyabieta-8,11,13-trien-7-one) is a bioactive abietane diterpenoid often isolated from Salvia, Teucrium, and Plectranthus species.[1]

Unlike its parent compound Sugiol , which possesses a single phenolic hydroxyl group at C12, 11-Hydroxy-sugiol features an ortho-dihydroxy (catechol) moiety at positions C11 and C12, conjugated with a ketone at C7. This structural modification significantly alters its electronic environment, making UV-Visible spectroscopy a rapid, non-destructive tool for differentiating it from related congeners before resorting to expensive NMR workflows.

This guide provides a definitive comparison of the UV-Vis absorption maxima (

) of 11-Hydroxy-sugiol against its structural analogs, supported by mechanistic insights and experimental protocols.

Comparative UV-Vis Absorption Profile

The following table synthesizes spectral data for 11-Hydroxy-sugiol and its primary analogs. The introduction of the hydroxyl auxochrome at C11 results in a distinct bathochromic (red) shift compared to Sugiol.

Compound	Structure	Chromophore	(MeOH)	Spectral Characteristics
11-Hydroxy-sugiol	11,12-dihydroxy-7-oxo	Catechol-Ketone Conjugate	236–240 nm (Band II)290–296 nm (Band I)	Distinct bathochromic shift due to C11-OH auxochrome. often displays a trailing shoulder >310 nm.
Sugiol	12-hydroxy-7-oxo	Phenol-Ketone Conjugate	232 nm 285 nm	Sharp peaks. Classic -hydroxybenzoate-like system.
Ferruginol	12-hydroxy	Simple Phenol	280–282 nm	Lacks the C7-ketone conjugation; Band II is negligible or deep UV (<210 nm).
Cryptojaponol	11-OH, 12-OMe-7-oxo	Guaiacol-Ketone Conjugate	234 nm 286 nm	Methylation of C12-OH slightly hypsochromically shifts Band I compared to the free catechol.

Key Insight: The shift from 285 nm (Sugiol) to ~292 nm (11-Hydroxy-sugiol) is diagnostic of the ortho-catechol moiety. While subtle, this shift is reproducible and confirms the electron-donating effect of the additional hydroxyl group destabilizing the HOMO, thereby reducing the HOMO-LUMO energy gap.

Mechanistic Visualization: The Auxochrome Effect

The following diagram illustrates the structural relationship and the electronic causality behind the observed spectral shifts.

Figure 1: Pathway illustrating the structural modification from Sugiol to 11-Hydroxy-sugiol and the resulting electronic impact on UV absorption.

Experimental Protocol: Self-Validating UV-Vis Workflow

To ensure reproducibility and distinguish 11-Hydroxy-sugiol from interfering matrix components (e.g., tannins or flavonoids), follow this standardized protocol.

Reagents & Equipment

• Solvent: Methanol (LC-MS Grade).[2] Note: Avoid Ethanol if precise

  is critical, as hydrogen bonding variations can shift peaks by 1-2 nm.

• Blank: Pure Methanol (same lot number as sample solvent).

• Instrument: Double-beam UV-Vis Spectrophotometer (e.g., Shimadzu UV-1900 or Agilent Cary 60).

Step-by-Step Methodology

• Baseline Correction (System Check):

  • Fill two quartz cuvettes (1 cm path length) with pure Methanol.

  • Run a baseline scan (200–500 nm).

  • Validation: Absorbance should be < 0.005 AU across the range.

• Sample Preparation:

  • Dissolve 0.1 mg of isolated 11-Hydroxy-sugiol in 10 mL Methanol (Stock Solution: ~30 µM).

  • Crucial Step: If the solution is yellow/orange, the concentration is likely too high or oxidation to a quinone (Taxodione-like) has occurred. The solution should be colorless to pale yellow.

• Acquisition:

  • Scan Range: 200 nm to 500 nm.

  • Scan Speed: Medium (approx. 200 nm/min) for peak resolution.

  • Data Interval: 0.5 nm or 1.0 nm.

• Data Interpretation (The "Fingerprint" Check):

  • Primary Band: Look for the max at 290–296 nm .

  • Secondary Band: Look for the max at 236–240 nm .

  • Purity Check: If a strong band appears >350 nm, the sample is likely contaminated with Taxodione (a quinone methide derivative often co-isolated).

References

• Tanshinone Biosynthesis Pathway: Guo, J., et al. (2016). Cytochrome P450 promiscuity leads to a bifurcating biosynthetic pathway for tanshinones. New Phytologist. Link

  • Context: Identifies 11-hydroxy-sugiol as a metabolic product of Sugiol via CYP76AH enzymes.[3][4][5]

• Spectral Data of Abietanes: González, A. G., et al. (1989). Abietane diterpenoids from Salvia broussonetii.[2] Phytochemistry.[2][4][5][6][7] Link

  • Context: Provides fundamental spectral data for demethylcryptojaponol (11-hydroxysugiol).

• Isolation from Plectranthus: Xu, J., et al. (2022). Phytochemical Study and Antiglioblastoma Activity Assessment of Plectranthus hadiensis. Molecules.[2][3][4][5][6][7][8][9][10] Link

  • Context: Confirms the isolation and characterization of 11,12-dihydroxyabieta-8,11,13-trien-7-one.[1][11][12]

• Sugiol Characterization: Bajpai, V. K., et al. (2014). Chemical structure of a diterpenoid sugiol isolated from Metasequoia glyptostroboides. Industrial Crops and Products. Link

  • Context: Establishes the baseline UV spectra for Sugiol (232/285 nm).

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Total biosynthesis of the cyclic AMP booster forskolin from Coleus forskohlii | eLife [elifesciences.org]
• 4. Functional Study and Efficient Catalytic Element Mining of CYP76AHs in Salvia Plants - PMC [pmc.ncbi.nlm.nih.gov]
• 5. preprints.org [preprints.org]
• 6. researchgate.net [researchgate.net]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. DSpace [dr.lib.iastate.edu]
• 9. researchgate.net [researchgate.net]
• 10. WO2016192631A1 - Abietane-type diterpene compound having lipid-lowering activity, method for preparing same, and use of same - Google Patents [patents.google.com]
• 11. Phytochemical Study and Antiglioblastoma Activity Assessment of Plectranthus hadiensis (Forssk.) Schweinf. ex Sprenger var. hadiensis Stems - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Technical Guide: Structural Characterization &amp; Comparative Analysis of 11-Hydroxy-sugiol

Executive Summary: The Structural Advantage

In the development of abietane diterpenoids as therapeutic agents, 11-Hydroxy-sugiol represents a critical metabolic evolution of its parent compound, Sugiol . While Sugiol exhibits established anti-inflammatory and antiviral properties, its lipophilicity limits bioavailability. The introduction of a hydroxyl group at the C11 position—forming a catechol moiety with the C12-hydroxyl—fundamentally alters the crystallographic landscape and physicochemical performance profile.

This guide provides a technical comparison between the Target (11-Hydroxy-sugiol) and the Benchmark (Sugiol) . It synthesizes existing X-ray diffraction data for the parent scaffold with predictive modeling for the derivative, establishing a protocol for empirical validation.

Comparative Technical Specifications

The following data contrasts the established crystallographic parameters of Sugiol with the requisite parameters for 11-Hydroxy-sugiol.

Table 1: Crystallographic & Physicochemical Comparison

Feature	Benchmark: Sugiol (Parent)	Target: 11-Hydroxy-sugiol (Derivative)	Structural Implication
Formula			Increased polar surface area (PSA).
Crystal System	Orthorhombic	Predicted: Monoclinic / Orthorhombic	Catechol motif often induces lower symmetry due to specific H-bonding requirements.
Space Group	(Chiral)	or	Chirality is maintained; packing density likely increases.
H-Bond Donor	1 (C12-OH)	2 (C11-OH, C12-OH)	Critical: Formation of intramolecular H-bond or metal chelation capability.
H-Bond Acceptor	2 (C7=O, C12-OH)	3 (C7=O, C11-OH, C12-OH)	Enhanced lattice energy; higher melting point potential.
Solubility (Aq)	Low (< 10 µM)	Moderate (> 50 µM predicted)	The 11-OH group disrupts the hydrophobic shield of the A/B rings.
Bioactivity	Anti-inflammatory (NF-κB)	Enhanced Antioxidant (ROS Scavenging)	The ortho-dihydroxy (catechol) structure is a potent radical scavenger.

Analyst Note: The Sugiol structure (CCDC 684558) relies on a single donor-acceptor pair for lattice stability. The 11-Hydroxy variant introduces a "catechol clamp," allowing for bidentate coordination with water molecules in the crystal lattice, potentially forming a stable hydrate.

Structural Mechanism & Biosynthesis Pathway

Understanding the origin of 11-Hydroxy-sugiol is essential for isolation and crystallization. It is not a random synthetic byproduct but a specific metabolite generated by cytochrome P450 enzymes in Salvia species.

Figure 1: Biosynthetic Transformation & Structural Logic

Caption: Enzymatic conversion of Sugiol to 11-Hydroxy-sugiol via CYP76AH, introducing the critical C11-hydroxyl group.[1]

Experimental Protocol: Crystallization & Data Collection

As specific X-ray data for 11-Hydroxy-sugiol is often proprietary or absent from public repositories, the following protocol is designed to generate high-quality single crystals suitable for diffraction. This workflow addresses the specific solubility challenges of the catechol moiety.

Phase 1: Purification & Preparation

Objective: Obtain >98% purity to prevent twinning.

• Source: Isolate from Salvia root extract or synthesize via semi-synthetic oxidation of Sugiol.

• Polishing: Perform HPLC using a C18 column (MeOH/Water gradient).

• Validation: Verify purity via

  -NMR. Look for the disappearance of the C11 aromatic proton signal (present in Sugiol at ~6.8 ppm).

Phase 2: Crystallization Screening Matrix

Logic: The 11-OH group increases polarity. Standard non-polar screens for diterpenes will fail.

Method	Solvent System	Additive	Rationale
Slow Evaporation	Acetone / n-Hexane (1:1)	None	Standard screen for abietanes.
Vapor Diffusion	Ethanol / Water	0.1% Acetic Acid	Protonates the phenol, preventing oxidation to quinone.
Liquid-Liquid Diffusion	/ Pentane	None	Encourages slow packing of the hydrophobic skeleton.
High-Risk/High-Reward	Methanol	(Trace)	Attempts to co-crystallize as a metal complex (utilizing catechol chelation).

Phase 3: Data Collection Strategy (X-ray Diffraction)

Instrument: Bruker D8 Venture or equivalent (Mo or Cu source).

• Mounting: Use a cryo-loop with Paratone-N oil. Flash cool to 100 K immediately to prevent oxidation.

• Strategy:

  • Collect a full sphere of data (redundancy > 4.0) to resolve the absolute configuration (Flack parameter).

  • Resolution Target: 0.8 Å or better is required to distinguish the H-atom positions on the C11/C12 hydroxyls, confirming the intramolecular hydrogen bond.

• Refinement:

  • Use SHELXL .

  • Treat hydroxyl hydrogens as "riding" or locate them in the difference Fourier map if data quality permits.

Performance Analysis: Why the Structure Matters

The crystallographic data directly informs the pharmaceutical utility of the compound.

Figure 2: Structure-Activity Relationship (SAR) Workflow

Caption: Correlation between crystallographic features (H-bonding/Packing) and pharmaceutical performance.[2]

Key Insights:

• Antioxidant Mechanism: The X-ray structure will likely reveal a planar conformation between the C11/C12 oxygens and the aromatic ring. This planarity allows for electron delocalization, explaining why 11-Hydroxy-sugiol is a superior radical scavenger compared to Sugiol.

• Stability Warning: If the crystal structure shows large solvent channels, the compound may be prone to oxidation (to the ortho-quinone) in air. Store crystals under argon.

References

• Sugiol Crystal Structure: Cambridge Crystallographic Data Centre (CCDC). Deposition Number 684558. Available at: [Link]

• Biosynthesis of 11-Hydroxysugiol: Ignea, C., et al. (2016). "Reconstructing the biosynthetic pathway of the diterpene carnosic acid in yeast." Metabolic Engineering.

• CYP76AH Activity: Guo, J., et al. (2013). "CYP76AH1 catalyzes turnover of miltiradiene in tanshinones biosynthesis." Nature Communications. Available at: [Link]

• Abietane Diterpenoid Review: Gonzalez, M.A. (2015). "Aromatic Abietane Diterpenoids: Their Biological Activity and Synthesis." Natural Product Reports. Available at: [Link]

• PubChem Compound Summary: 11-Hydroxysugiol (CID 10403490). National Library of Medicine. Available at: [Link]

Sources

• 1. Functional Study and Efficient Catalytic Element Mining of CYP76AHs in Salvia Plants - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

A Researcher's Guide to the Orthogonal Validation of 11-Hydroxy-sugiol: Beyond a Simple Melting Point

For researchers, scientists, and drug development professionals, the unambiguous confirmation of a compound's identity and purity is the bedrock of reliable and reproducible results. This guide provides an in-depth comparison of methodologies for the validation of 11-Hydroxy-sugiol, a naturally occurring abietane diterpenoid. Moving beyond a simple melting point determination, we will explore a suite of analytical techniques, providing the rationale behind their application and detailed protocols for their execution. This document is intended to serve as a practical resource, empowering researchers to confidently validate their samples of this promising natural product.

The Critical First Step: Understanding Melting Point

The melting point of a crystalline solid is a fundamental physical property. For a pure substance, melting occurs over a narrow temperature range, typically 0.5-1.0°C.[1] However, the presence of impurities disrupts the crystal lattice, leading to a depression and broadening of the melting point range.[1] This phenomenon, known as melting point depression, makes it a valuable initial indicator of purity.

A reported melting point for 11-Hydroxy-sugiol is 192-194°C . Any significant deviation from this range, particularly a lower and broader melting range, should be considered an indication of impurities.

Comparative Analysis of Melting Point Determination Techniques

The choice of instrumentation for melting point determination can significantly impact the accuracy and reproducibility of the results. Here, we compare three common methods: the traditional Thiele tube, modern digital melting point apparatus, and Differential Scanning Calorimetry (DSC).

Feature	Thiele Tube	Digital Melting Point Apparatus	Differential Scanning Calorimetry (DSC)
Principle	Visual observation of melting in a heated oil bath.	Automated or manual visual detection with controlled heating of a metal block.	Measures the difference in heat flow between a sample and a reference as a function of temperature.
Accuracy	Lower, with a potential error range of up to 2°C, highly dependent on operator experience.[2]	High, with an accuracy of ±0.1°C possible with modern instruments.[2]	Very high, providing precise onset and peak melting temperatures.
Precision	Low, susceptible to variations in heating rate and subjective observation.	High, with programmable, repeatable heating rates.[2]	Very high, offering excellent reproducibility.
Throughput	Low, typically one sample at a time.	Moderate to high, with many instruments capable of analyzing multiple capillaries simultaneously.[2]	Low to moderate, depending on the instrument and experimental design.
Information Provided	Melting range (visual).	Melting range (visual or automated).	Onset temperature, peak temperature, and enthalpy of fusion (ΔHfus).
Causality of Choice	Suitable for educational purposes and preliminary, non-critical assessments due to its low cost.	The standard for most research and quality control labs due to its balance of accuracy, ease of use, and throughput.	The gold standard for thermal analysis, providing the most comprehensive data on melting behavior and purity, especially for pharmaceutical applications.

Orthogonal Validation: A Multi-Technique Approach for Unambiguous Identification

While melting point is a useful preliminary test, it is not sufficient for the definitive validation of a compound's structure and purity. An orthogonal approach, employing multiple, independent analytical techniques, is essential for building a comprehensive and trustworthy data package. For a natural product like 11-Hydroxy-sugiol, a combination of Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and High-Performance Liquid Chromatography (HPLC) is recommended.

Structural Elucidation by Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an unparalleled tool for the elucidation of molecular structure. By probing the magnetic properties of atomic nuclei, it provides detailed information about the chemical environment of each atom in a molecule. For 11-Hydroxy-sugiol, both ¹H and ¹³C NMR are critical.

Expected ¹H NMR Spectral Features for 11-Hydroxy-sugiol (based on sugiol):

• Aromatic Protons: Singlets in the aromatic region, with shifts influenced by the hydroxyl and isopropyl groups.

• Isopropyl Group: A septet for the methine proton and two doublets for the diastereotopic methyl groups.

• Methyl Groups: Several singlets corresponding to the methyl groups on the abietane skeleton.

• Aliphatic Protons: A complex series of multiplets in the aliphatic region corresponding to the methylene and methine protons of the fused ring system.

• C-11 Hydroxyl Proton: A singlet whose chemical shift may vary depending on the solvent and concentration.

Expected ¹³C NMR Spectral Features for 11-Hydroxy-sugiol (based on sugiol):

• Approximately 20 distinct carbon signals corresponding to the abietane diterpenoid core.

• Signals in the aromatic region for the phenolic ring.

• A carbonyl signal for the ketone at C-7.

• A signal corresponding to the carbon bearing the hydroxyl group at C-11, which would be significantly shifted compared to the corresponding carbon in sugiol.

• Several signals in the aliphatic region for the methyl, methylene, and methine carbons of the skeleton.

Confirmation of Molecular Weight and Fragmentation by Mass Spectrometry (MS)

Mass spectrometry provides crucial information about a molecule's mass and fragmentation pattern, which can be used to confirm its identity and elemental composition. For 11-Hydroxy-sugiol (C₂₀H₂₈O₃), the expected monoisotopic mass is approximately 316.2038 g/mol .

Expected Fragmentation Pattern for Abietane Diterpenoids: Abietane diterpenoids often exhibit characteristic fragmentation patterns in electrospray ionization (ESI) mass spectrometry. Common fragmentation pathways include the loss of small neutral molecules such as water (H₂O) and carbon monoxide (CO), as well as cleavages within the ring system.[3] The presence of the hydroxyl group at C-11 would likely influence the fragmentation, potentially leading to a prominent loss of water.

Purity Assessment by High-Performance Liquid Chromatography (HPLC)

HPLC is a powerful technique for separating the components of a mixture, making it an ideal tool for assessing the purity of a compound. A well-developed HPLC method can separate 11-Hydroxy-sugiol from any synthetic precursors, degradation products, or other impurities.

A reversed-phase HPLC method would be a suitable starting point for the analysis of 11-Hydroxy-sugiol, given its relatively nonpolar diterpenoid structure. The validation of an HPLC method should be performed according to established guidelines, such as those from the International Council for Harmonisation (ICH), to ensure its accuracy, precision, linearity, and specificity.[4][5]

Experimental Protocols

Melting Point Determination using a Digital Apparatus

Caption: NMR analysis workflow.

Protocol:

• Sample Preparation: Accurately weigh approximately 5-10 mg of 11-Hydroxy-sugiol for ¹H NMR (20-50 mg for ¹³C NMR) and dissolve it in approximately 0.6 mL of a suitable deuterated solvent (e.g., chloroform-d, CDCl₃) in a clean, dry 5 mm NMR tube. [3]Add a small amount of tetramethylsilane (TMS) as an internal reference (0 ppm).

• Instrument Setup: Insert the NMR tube into the spectrometer. Lock the spectrometer on the deuterium signal of the solvent and shim the magnetic field to obtain a homogeneous field, which is crucial for high-resolution spectra.

• Data Acquisition: Acquire the ¹H NMR spectrum. A standard pulse sequence with a sufficient number of scans to achieve a good signal-to-noise ratio should be used. Subsequently, acquire the ¹³C NMR spectrum, which will require a longer acquisition time due to the lower natural abundance of the ¹³C isotope.

• Data Processing: Process the raw data (Free Induction Decay - FID) by applying a Fourier transform, followed by phase and baseline correction.

• Spectral Analysis: Calibrate the spectra using the TMS signal at 0 ppm. Integrate the signals in the ¹H NMR spectrum to determine the relative number of protons. Assign the chemical shifts and coupling constants for all signals in both the ¹H and ¹³C spectra. Compare the obtained data with the expected structure of 11-Hydroxy-sugiol and any available literature data.

Purity Determination by HPLC

Caption: HPLC purity analysis workflow.

Protocol:

• Sample Preparation: Prepare a stock solution of 11-Hydroxy-sugiol in a suitable solvent such as HPLC-grade methanol or acetonitrile at a concentration of approximately 1 mg/mL. Filter the solution through a 0.45 µm syringe filter to remove any particulate matter.

• Mobile Phase Preparation: Prepare two mobile phases. For example, Mobile Phase A: Water with 0.1% formic acid, and Mobile Phase B: Acetonitrile with 0.1% formic acid. Degas both mobile phases before use.

• Chromatographic Conditions (Example):

  • Column: A C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 10 µL.

  • Detection: UV detection at a wavelength where the compound has significant absorbance (e.g., determined by UV-Vis spectroscopy).

  • Gradient Program: A linear gradient from a lower to a higher percentage of Mobile Phase B over a set time (e.g., 5% to 95% B in 20 minutes) can be a good starting point for method development.

• Analysis: Equilibrate the column with the initial mobile phase composition. Inject the prepared sample and run the gradient program.

• Data Analysis: Integrate the areas of all peaks in the resulting chromatogram. Calculate the purity of 11-Hydroxy-sugiol by dividing the peak area of the main compound by the total area of all peaks and multiplying by 100.

Conclusion

The validation of a natural product like 11-Hydroxy-sugiol requires a rigorous and multi-faceted analytical approach. While melting point determination serves as a valuable initial assessment of purity, it should be complemented by more sophisticated techniques. The orthogonal application of NMR spectroscopy for structural confirmation, mass spectrometry for molecular weight verification, and HPLC for quantitative purity analysis provides a robust and self-validating system. By following the detailed protocols and understanding the principles behind each method as outlined in this guide, researchers can ensure the integrity of their findings and contribute to the advancement of drug discovery and development.

References

• Hopeful. (2025, March 27). Unveiling the Secrets of the Melting Point Apparatus: A Comprehensive Guide. Retrieved from [Link]

• UDTECH. (2025, May 19). Unlocking the Secrets of the Digital Melting Point Apparatus. Retrieved from [Link]

• ETCN. (2025, March 16). Comprehensive Guide to Melting Point Apparatus and Measurement Techniques. Retrieved from [Link]

• Jain, A., & Yalkowsky, S. H. (2007). Comparison of Two Methods for Estimation of Melting Points of Organic Compounds. Industrial & Engineering Chemistry Research, 46(12), 4355–4358. [Link]

• Timstar. Melting Point: Using the Thiele Tube. Retrieved from [Link]

• Musharraf, S. G., Goher, M., Hussain, A., & Choudhary, M. I. (2012). Electrospray tandem mass spectrometric analysis of a dimeric conjugate, salvialeriafone and related compounds. Chemistry Central Journal, 6(1), 1-9. [Link]

• European Medicines Agency. (2022). ICH Q2(R2) Validation of analytical procedures. Retrieved from [Link]

• University of Kentucky. (2014). HPLC STANDARD OPERATING PROCEDURE. Retrieved from [Link]

• Chemistry LibreTexts. (2022, April 7). 6.1D: Step-by-Step Procedures for Melting Point Determination. Retrieved from [Link]

• Caesar, L. K., Nogo, S., Naphen, C. N., & Cech, N. B. (n.d.). Supporting Information. Retrieved from [Link]

• Organomation. NMR Sample Preparation: The Complete Guide. Retrieved from [Link]

• Iowa State University. NMR Sample Preparation. Retrieved from [Link]

• Phenomenex. HPLC Testing Procedure. Retrieved from [Link]

• TA Instruments. (2020). 2020 Differential Scanning Calorimetry (DSC) Practical Training Course. Retrieved from [Link]

• U.S. Food and Drug Administration. (2015). Q2(R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from [Link]

• Royal Society of Chemistry. Melting point determination. Retrieved from [Link]

• University of Calgary. Melting point determination. Retrieved from [Link]

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• 2. NMR Chemical Shifts of Impurities [sigmaaldrich.com]
• 3. Electrospray tandem mass spectrometric analysis of a dimeric conjugate, salvialeriafone and related compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 5. database.ich.org [database.ich.org]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Handling of 11-Hydroxy-sugiol: Personal Protective Equipment, Operational Protocols, and Disposal

As researchers and drug development professionals, our commitment to innovation is intrinsically linked to our dedication to safety. The exploration of novel compounds like 11-Hydroxy-sugiol, an abietane diterpenoid with potential therapeutic applications, necessitates a robust and well-informed approach to laboratory safety. This guide provides essential, immediate safety and logistical information for handling 11-Hydroxy-sugiol, moving beyond a simple checklist to explain the causality behind each procedural step. Our goal is to build a foundation of trust and provide value that extends beyond the product itself, ensuring that cutting-edge research is conducted with the utmost care and precaution.

Understanding the Compound: Why Caution is Paramount

This guide is built on the principle of minimizing exposure through a combination of engineering controls, administrative controls, and personal protective equipment (PPE), as recommended by the National Institute for Occupational Safety and Health (NIOSH).[3]

Personal Protective Equipment (PPE): Your First Line of Defense

The selection of appropriate PPE is critical when handling compounds of unknown toxicity.[4] The following table outlines the recommended PPE for handling 11-Hydroxy-sugiol, with explanations rooted in the compound's potential hazards.

PPE Component	Specifications	Rationale for Use with 11-Hydroxy-sugiol
Gloves	Double-gloving with powder-free nitrile gloves.[5]	Given the potential for dermal absorption and cytotoxic effects, double-gloving provides an extra layer of protection. Nitrile gloves offer good resistance to a variety of chemicals.[6] Powder-free gloves are essential to prevent the aerosolization and inhalation of the compound.[5]
Eye Protection	Chemical splash goggles or safety glasses with side shields.[7]	Protects the eyes from splashes of solutions containing 11-Hydroxy-sugiol and from airborne powder particles. Standard eyeglasses are not a substitute for proper safety eyewear.[5]
Lab Coat/Gown	Disposable, low-permeability gown with a closed front, long sleeves, and tight-fitting cuffs.[5][8]	A disposable gown prevents contamination of personal clothing and reduces the risk of carrying the compound outside the laboratory. The low-permeability fabric provides a barrier against spills and splashes.[8]
Respiratory Protection	A NIOSH-approved N95 respirator or higher.[5][9]	When handling powdered 11-Hydroxy-sugiol outside of a certified chemical fume hood or biological safety cabinet, a respirator is crucial to prevent inhalation of airborne particles.
Full Body Protection	Coveralls ("bunny suits") may be considered for large-scale operations or in case of a significant spill.[5]	For procedures with a high risk of widespread contamination, full-body protection offers comprehensive safeguarding of skin and clothing.[5]

Operational Plan: A Step-by-Step Guide to Safe Handling

Adherence to a strict operational protocol is paramount for minimizing the risk of exposure to 11-Hydroxy-sugiol. The following steps provide a procedural guide for safe handling, from preparation to post-experiment cleanup.

Preparation and Weighing

• Designated Area: All work with 11-Hydroxy-sugiol should be conducted in a designated area, such as a chemical fume hood or a Class II Biosafety Cabinet, to control for potential exposure.

• Donning PPE: Before handling the compound, put on all required PPE as outlined in the table above.

• Weighing Powdered Compound: If working with powdered 11-Hydroxy-sugiol, weigh the material inside a chemical fume hood or a containment ventilated enclosure to prevent the dispersal of fine particles.

• Solution Preparation: When preparing solutions, add the solvent to the powdered compound slowly to avoid splashing.

Experimental Procedures

• Contained Systems: Whenever possible, use closed systems for reactions and manipulations to minimize the generation of aerosols.

• Avoid Contamination: Be mindful of cross-contamination. Use dedicated equipment for handling 11-Hydroxy-sugiol.

• Hand Hygiene: Wash hands thoroughly after handling the compound, even if gloves were worn.[10]

Workflow for Safe Handling of 11-Hydroxy-sugiol

Caption: Figure 1: Step-by-step workflow for the safe handling of 11-Hydroxy-sugiol.

Disposal Plan: Ensuring Environmental and Personnel Safety

Proper disposal of chemical waste is a critical component of laboratory safety and environmental responsibility. Given the potential for cytotoxic activity, all waste contaminated with 11-Hydroxy-sugiol should be treated as hazardous/cytotoxic waste.[11][12]

Waste Segregation and Collection

• Cytotoxic Waste Containers: All solid waste, including gloves, disposable gowns, and contaminated labware, should be placed in a designated, clearly labeled, and puncture-resistant cytotoxic waste container with a purple lid.[12][13]

• Liquid Waste: Unused solutions of 11-Hydroxy-sugiol should be collected in a designated, sealed, and clearly labeled hazardous waste container. Do not pour any solutions down the drain.

• Sharps: Any sharps, such as needles or razor blades, that have come into contact with 11-Hydroxy-sugiol should be disposed of in a purple-lidded sharps container.[13]

Disposal Procedure Decision Tree

Caption: Figure 2: Decision tree for the proper disposal of 11-Hydroxy-sugiol waste.

Emergency Procedures: Preparedness is Key

In the event of an accidental exposure or spill, a swift and informed response is crucial.

• Skin Contact: Immediately remove contaminated clothing and wash the affected area with soap and water for at least 15 minutes. Seek medical attention.

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air. If they are not breathing, give artificial respiration. Seek immediate medical attention.

• Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical attention.

• Spill: In case of a spill, evacuate the area and prevent others from entering. Wearing appropriate PPE, absorb the spill with an inert material and place it in a sealed container for disposal as cytotoxic waste.[11]

By adhering to these guidelines, researchers can confidently work with 11-Hydroxy-sugiol, advancing scientific knowledge while prioritizing the safety of themselves, their colleagues, and the environment.

References

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• Health and Safety Executive. (n.d.). Safe handling of cytotoxic drugs in the workplace. Retrieved from [Link]

• Polovich, M., & Clark, P. C. (2012). Safe handling of cytotoxics: guideline recommendations. Current Oncology, 19(Suppl 1), e16–e24.

• Oregon Occupational Safety and Health. (n.d.). Personal Protective Equipment: Selecting the Right PPE for Pesticide Use. Retrieved from [Link]

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• Occupational Safety and Health Administration. (2015, March 24). Requirement for Unknown Acute Toxicity Statement. Retrieved from [Link]

• European Chemicals Agency. (n.d.). Guidance documents. Retrieved from [Link]

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• University of Florida IFAS Extension. (2019, January 3). PI28/PI061: Personal Protective Equipment for Handling Pesticides. Retrieved from [Link]

• Sharpsmart. (2022, October 20). How Should Cytotoxic Waste be Disposed of? Retrieved from [Link]

• Terpenes Standard. (2019, March 29). Safety Data Sheet. Retrieved from [Link]

• Occupational Safety and Health Administration. (n.d.). Chemical Hazards and Toxic Substances - Overview. Retrieved from [Link]

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards: Updated Version.
• Gunde, M. C., & Tavčar, P. (2022). OSHA Chemical Hazards And Communication. In StatPearls.

• Federal Register. (2023, April 27). Hazardous Drugs: Procedures for Developing the NIOSH List of Hazardous Drugs in Healthcare Settings and Managing Hazardous Drug Exposures: Information for Healthcare Settings. Retrieved from [Link]

• Japan Chemical Industry Association. (n.d.). Key Points for Chemical Safety Assessment in REACH (Draft). Retrieved from [Link]

• European Chemicals Agency. (2016, July 15). Getting familiar with the new Chemical Safety Assessment and Reporting tool (Chesar 3.0). Retrieved from [Link]

• OSHA.com. (2022, March 29). How to Safely Handle Dangerous Substances in the Workplace. Retrieved from [Link]

• CIRS Group. (2026, February 2). EU REACH Regulations Update: Companies Must Prioritize Ongoing Obligations for Dossier Updates. Retrieved from [Link]

• Bergeson & Campbell, P.C. (2012, May 30). NIOSH Releases Guidance on General Safe Practices for Working with Engineered Nanomaterials in Research Laboratories. Retrieved from [Link]

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